ATUX-8385

Core Science & Biosynthesis

ATUX-8385: A Novel Activator of Protein Phosphatase 2A with Therapeutic Potential in Oncology

An In-depth Technical Guide on the Core Mechanism of Action for Researchers, Scientists, and Drug Development Professionals

Abstract

ATUX-8385 is a novel, orally bioavailable small molecule activator of Protein Phosphatase 2A (PP2A), a critical tumor suppressor protein that is frequently inactivated in a variety of human cancers. This technical guide delineates the core mechanism of action of ATUX-8385, focusing on its role in oncology. Preclinical studies in neuroblastoma and hepatoblastoma have demonstrated that ATUX-8385 effectively reactivates PP2A, leading to a cascade of anti-tumor effects, including decreased cell viability, proliferation, and motility. A key mechanism of action involves the dephosphorylation and subsequent degradation of the MYCN oncoprotein, particularly in MYCN-amplified cancers. Furthermore, biophysical studies have revealed that ATUX-8385 acts as a pharmacological chaperone for the PP2A scaffold subunit, PR65, enhancing its stability. This document provides a comprehensive overview of the quantitative data from preclinical studies, detailed experimental protocols, and visual representations of the signaling pathways and experimental workflows.

Core Mechanism of Action: PP2A Activation

ATUX-8385 functions as a small molecule activator of PP2A (SMAP). PP2A is a serine/threonine phosphatase that plays a crucial role in regulating various cellular processes, including cell cycle progression, proliferation, and apoptosis. In many cancers, PP2A is functionally inactivated, contributing to tumorigenesis.

ATUX-8385 and its enantiomer, ATUX-3364, are tricyclic sulfonamides that have been shown to directly increase PP2A activity in cancer cells.[1] The primary mechanism of ATUX-8385 involves its binding to the PR65 scaffold subunit of the PP2A holoenzyme.[2][3] This interaction has a stabilizing effect on the PR65 protein, suggesting that ATUX-8385 acts as a pharmacological chaperone.[2][3][4] By stabilizing the scaffold, ATUX-8385 promotes the assembly and activity of the functional PP2A holoenzyme, thereby restoring its tumor-suppressive functions.

The reactivation of PP2A by ATUX-8385 leads to the dephosphorylation of key oncogenic proteins. A significant target in neuroblastoma is the MYCN oncoprotein.[1][5] ATUX-8385-mediated PP2A activation leads to the dephosphorylation of MYCN at serine 62 (S62), which marks the protein for degradation.[5] This reduction in MYCN protein levels is a critical component of the anti-tumor activity of ATUX-8385, especially in MYCN-amplified neuroblastoma.[1][5]

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies of ATUX-8385.

Table 1: In Vitro Efficacy of ATUX-8385 in Neuroblastoma Cell Lines

Cell Line	MYCN Status	Assay	Endpoint	ATUX-8385 Concentration/Effect	Reference
SK-N-AS	Non-amplified	Viability	IC50	Significant decrease in viability with treatment (0-20 µM)	[5]
SK-N-BE(2)	Amplified	Viability	IC50	Significant decrease in viability with treatment (0-20 µM)	[5]
SH-EP	Non-amplified	Viability	IC50	Significant decrease in viability with treatment (0-20 µM)	[5]
WAC2	Non-amplified	Viability	IC50	Significant decrease in viability with treatment (0-20 µM)	[5]
COA6 (PDX)	-	Viability	IC50	Decreased viability with treatment (0-25 µM)	[5]
SK-N-AS	Non-amplified	Motility (Wound Healing)	% Closure	Statistically significant decrease in motility	[1]
SK-N-BE(2)	Amplified	Motility (Wound Healing)	% Closure	Significant decrease in motility (p ≤ 0.001)	[1]
SH-EP	Non-amplified	Motility (Wound Healing)	% Closure	Significant decrease in motility (p ≤ 0.001)	[1]
WAC2	Non-amplified	Motility (Wound Healing)	% Closure	Significant decrease in motility (p ≤ 0.001)	[1]
COA6 (PDX)	-	Motility (Boyden Chamber)	Migration	Significant decrease in migration with 6 µM ATUX-8385 (p ≤ 0.001)	[1]

Table 2: In Vitro Efficacy of ATUX-8385 in Hepatoblastoma Cell Lines

Cell Line	Assay	Endpoint	ATUX-8385 Concentration/Effect	Reference
HuH6	Proliferation	-	Significant decrease in proliferation with increasing doses	[6]
COA67 (PDX)	Proliferation	-	Significant decrease in proliferation with increasing doses	[6]
HuH6	Cell Cycle	% Cells in G1	Significant increase in the percentage of cells in G1 phase with 8 µM ATUX-8385	[6]
HuH6	Viability	-	Significant decrease in viability	[7]
COA67 (PDX)	Viability	-	Significant decrease in viability	[7]
HuH6	Motility (Scratch Assay)	Open Area	Significantly increased open area remaining at 48h with 8 µM ATUX-8385	[6]
HuH6	Stemness (qPCR)	mRNA levels	Significant decrease in OCT4, NANOG, and SOX2 mRNA with 8 µM ATUX-8385	[6][7]
COA67 (PDX)	Stemness (Tumorsphere)	Formation	Significantly diminished tumorsphere formation	[7]

Table 3: In Vivo Efficacy of ATUX-8385 in a Neuroblastoma Xenograft Model

Cell Line	Tumor Type	Treatment	Outcome	Reference
SK-N-BE(2)	MYCN-amplified	ATUX-8385	Significant decrease in tumor volumes and relative tumor growth	[1]
SK-N-AS	MYCN non-amplified	ATUX-8385	No significant decrease in tumor volumes or relative tumor growth	[1]

Table 4: Pharmacokinetic Properties of ATUX-8385

Parameter	Administration	Value	Units	Reference
Dose	Intravenous (IV)	1	mg/kg	[1][5]
Dose	Oral (PO)	30	mg/kg	[1][5]
KD	-	4.7 ± 1.1	µM	[2][3][4]

Experimental Protocols

Cell Viability and Proliferation Assays

• Method: Neuroblastoma (SK-N-AS, SK-N-BE(2), SH-EP, WAC2) and hepatoblastoma (HuH6, COA67) cell lines were plated in 96-well plates (5 x 103 cells/well).[5][6]

• Treatment: Cells were treated with increasing doses of ATUX-8385 (e.g., 0-25 µM) for 24 hours.[5][6]

• Analysis: Cell viability was assessed using standard methods such as MTT or CellTiter-Glo assays. Proliferation was also measured over time.

Wound Healing (Scratch) Assay for Cell Motility

• Method: Hepatoblastoma (HuH6) or neuroblastoma cells were plated in 12-well plates and grown to approximately 80% confluence.[1][6]

• Procedure: A scratch was made in the cell monolayer using a 200 µL pipette tip.[6]

• Treatment: Cells were then treated with ATUX-8385 (e.g., 6 µM or 8 µM) or vehicle control.[1][6]

• Analysis: Images of the scratch were taken at various time points (e.g., every 12 hours). The open area was quantified using ImageJ software to assess cell migration.[6]

In Vivo Tumor Growth Studies

• Animal Model: Female athymic nude mice (6 weeks old) were used.[1][6]

• Tumor Implantation: Neuroblastoma (SK-N-AS or SK-N-BE(2)) or hepatoblastoma (HuH6) cells (2.5 x 106) were injected into the right flank of the mice.[1][6]

• Treatment: Once tumors were established, mice were randomized into treatment and control groups. ATUX-8385 was administered, for example, by oral gavage (e.g., 50 mg/kg twice daily).[6]

• Analysis: Tumor volumes were measured regularly with calipers. At the end of the study, tumors were excised and weighed.

PP2A Activity Assay

• Method: Neuroblastoma cell lines were treated with ATUX-8385 for 24 hours.[5][8]

• Procedure: PP2A immunoprecipitation phosphatase assay kits were used to measure PP2A activity from cell lysates.

• Analysis: The percentage of PP2A enzyme activity was calculated relative to untreated control cells.[8]

Fluorescence Polarization (FP) for Binding Affinity

• Principle: FP was used to determine the dissociation constant (KD) of ATUX-8385 binding to the PR65 subunit.[2][4]

• Method: The intrinsic fluorescence of ATUX-8385 was utilized. Upon excitation at 320 ± 10 nm, ATUX-8385 emits at a maximum of 370 nm.[2][4]

• Procedure: PR65 was titrated into solutions of ATUX-8385 at various concentrations (e.g., 2.5 µM, 5 µM, and 10 µM).[2][4]

• Analysis: The increase in fluorescence polarization upon binding of ATUX-8385 to the larger PR65 protein was measured to calculate the KD.[2][4]

Mandatory Visualizations

Signaling Pathway of ATUX-8385 in MYCN-Amplified Neuroblastoma

References

• 1. mdpi.com [mdpi.com]
• 2. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

ATUX-8385: A Novel Investigational Compound

Introduction

ATUX-8385 is an investigational compound currently under evaluation. Due to its early stage of development, publicly available information is limited. This guide synthesizes the current understanding of ATUX-8385, drawing from preliminary research and available data. As research progresses, this information will be updated to reflect the latest findings.

Mechanism of Action

The precise mechanism of action for ATUX-8385 is not yet fully elucidated. Initial studies suggest that it may target specific signaling pathways involved in disease pathogenesis. Further research is required to fully characterize its molecular interactions and downstream effects.

Experimental Data

The following table summarizes the key quantitative data available for ATUX-8385. These findings are based on initial preclinical studies and should be considered preliminary.

Parameter	Value	Experimental Context
IC50	Data not publicly available	In vitro cell-based assays
Pharmacokinetics
Bioavailability	Data not publicly available	In vivo animal models
Half-life	Data not publicly available	In vivo animal models
Efficacy	Data not publicly available	Disease-specific animal models

Experimental Protocols

Detailed experimental protocols for the studies involving ATUX-8385 are not yet published. The general methodologies likely involved standard in vitro and in vivo assays to assess target engagement, cellular activity, pharmacokinetics, and preliminary efficacy. As research is published, this section will be updated with specific, citable protocols.

Signaling Pathway Analysis

The signaling pathways modulated by ATUX-8385 are a key area of ongoing investigation. The following diagram illustrates a hypothetical signaling pathway that may be influenced by the compound, based on the known targets of similar investigational agents. This is a speculative representation and will be refined as more definitive data becomes available.

Caption: Hypothetical signaling pathway potentially targeted by ATUX-8385.

Experimental Workflow Overview

The following diagram outlines a general workflow for the preclinical evaluation of a novel compound like ATUX-8385. This process typically begins with in vitro assays and progresses to in vivo studies to assess safety and efficacy.

ATUX-8385: A Technical Whitepaper on a Novel PP2A Activator for Oncological Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

Protein Phosphatase 2A (PP2A) is a critical serine/threonine phosphatase that functions as a tumor suppressor by negatively regulating multiple oncogenic signaling pathways. Its inactivation is a common event in many human cancers, making it an attractive target for therapeutic intervention. ATUX-8385 is a novel, small-molecule activator of PP2A (SMAP) belonging to the tricyclic sulfonamide class of compounds. This document provides a comprehensive technical overview of ATUX-8385, summarizing its mechanism of action, preclinical data in various cancer models, and detailed experimental protocols to facilitate further research and development.

Introduction to ATUX-8385 and PP2A Activation

Protein Phosphatase 2A (PP2A) is a heterotrimeric enzyme composed of a scaffolding subunit (A or PR65), a catalytic subunit (C), and a regulatory subunit (B). This complex dephosphorylates a wide array of cellular proteins, including key components of oncogenic pathways such as AKT, ERK, and MYC[1][2]. In many cancers, the tumor-suppressive function of PP2A is abrogated through various mechanisms, including the overexpression of endogenous inhibitors like CIP2A and SET[3][4].

ATUX-8385 and its enantiomer, ATUX-3364, are next-generation SMAPs designed to directly activate PP2A. These compounds have been developed by re-engineering tricyclic neuroleptics to enhance their anti-cancer potency and reduce central nervous system effects[1][2]. ATUX-8385 exerts its function by binding to the PP2A scaffolding Aα subunit, inducing conformational changes that allosterically activate the phosphatase, leading to the dephosphorylation of its downstream targets[1][2].

Mechanism of Action of ATUX-8385

ATUX-8385's primary mechanism of action is the direct binding to and activation of the PP2A holoenzyme. Biophysical studies have shown that ATUX-8385 interacts with the scaffolding PR65 subunit of PP2A[5][6]. This interaction has a stabilizing effect on the protein structure, acting as a "pharmacological chaperone" that promotes the proper folding and function of the PP2A complex[6][7]. This activation leads to the dephosphorylation of multiple oncogenic proteins, thereby inhibiting cancer cell growth, proliferation, and survival.

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Caption: Mechanism of ATUX-8385-mediated PP2A activation and downstream effects.

Quantitative Preclinical Data

Biophysical and Biochemical Data

ATUX-8385's interaction with the PP2A scaffold protein PR65 has been characterized using biophysical techniques.

Parameter	Value	Method	Reference
Dissociation Constant (KD)	4.7 ± 1.1 µM	Fluorescence Polarization	[5][6]
Melting Temperature (Tm) of PR65	52.7 ± 0.1 °C	NanoDSF	[6]
Tm of PR65 with ATUX-8385 (100 µM)	53.5 ± 0.1 °C	NanoDSF	[6][8]

In Vitro Efficacy in Cancer Cell Lines

ATUX-8385 and its enantiomer ATUX-3364 have demonstrated significant anti-cancer effects across various cancer cell lines.

Hepatoblastoma [3]

Cell Line	Treatment (24h)	Effect
HuH6	ATUX-8385 (8 µM)	Significant decrease in proliferation and viability
COA67 (PDX)	ATUX-8385 (2 µM)	Significant increase in PP2A activation
HuH6	ATUX-3364 (6 µM)	Significant increase in G1 phase cell cycle arrest
COA67	ATUX-3364 / ATUX-8385	Decreased tumorsphere formation

Neuroblastoma [9][10][11]

Cell Line	Treatment (24h)	Effect
SK-N-AS, SK-N-BE(2), SH-EP, WAC2	ATUX-8385 (5, 7.5, 20 µM)	Significant decrease in viability
SK-N-BE(2)	ATUX-8385 (4 µM)	Significant decrease in migration
COA6 (PDX)	ATUX-8385 (6 µM)	Significant decrease in migration
SK-N-BE(2) (MYCN-amplified)	ATUX-8385	Dephosphorylation of MYCN at Serine 62 and decreased total MYCN expression

In Vivo Efficacy in Murine Models

Neuroblastoma Xenograft Model [9]

Tumor Model	Treatment	Outcome
SK-N-BE(2) (MYCN-amplified)	ATUX-8385	Significant decrease in tumor volume and relative tumor growth
SK-N-AS (MYCN-non-amplified)	ATUX-8385	No significant decrease in tumor volume

Hepatoblastoma Xenograft Model [3]

Tumor Model	Treatment	Outcome
HuH6	ATUX-8385 (50 mg/kg, bid, oral)	Minimal effect on tumor growth
HuH6	ATUX-3364 (50 mg/kg and 75 mg/kg, bid, oral)	Significant decrease in tumor growth

Note: In the hepatoblastoma study, the enantiomer ATUX-3364 showed superior in vivo efficacy compared to ATUX-8385, which was hypothesized to be due to differences in clearance rates.[3]

Pharmacokinetic Profile of ATUX-8385

Pharmacokinetic studies were conducted in male mice.[12][13]

Administration Route	Dose	T1/2 (hr)	Cmax (ng/mL)	AUClast (hr*ng/mL)	Bioavailability (F%)
Intravenous (IV)	1 mg/kg	2.13	417	453	N/A
Oral (PO)	30 mg/kg	6.54	1040	7940	58.4

Experimental Protocols

Cell Culture

• Hepatoblastoma: HuH6 cells were maintained in Eagle’s Minimum Essential Medium (EMEM) with 10% fetal bovine serum and 1% penicillin/streptomycin. The patient-derived xenograft (PDX) line, COA67, was cultured in DMEM/Ham's F12 supplemented with L-glutamine, b-FGF, EGF, B27 supplement, penicillin/streptomycin, and amphotericin B.[3]

• Neuroblastoma: SK-N-AS, SK-N-BE(2), SH-EP, and WAC2 cell lines were utilized. Culture conditions for the PDX line COA6 involved a specific neuroblastoma medium with B-27 and N2 supplements, growth factors (EGF and FGF), and antibiotics.[9]

PP2A Activity Assay

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References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Small Molecule Activators of Protein Phosphatase 2A for the Treatment of Castration-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Novel PP2A-Activating Compounds in Neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Novel PP2A-Activating Compounds in Neuroblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

ATUX-8385: A Novel Protein Phosphatase 2A Activator Demonstrates Preclinical Efficacy in Hepatoblastoma

A Technical Review of Preclinical Findings for Researchers and Drug Development Professionals

Executive Summary

Hepatoblastoma, the most prevalent pediatric liver cancer, presents significant therapeutic challenges, particularly in cases of advanced or recurrent disease.[1] Emerging preclinical evidence highlights a promising therapeutic strategy centered on the activation of Protein Phosphatase 2A (PP2A), a critical tumor suppressor frequently downregulated in this malignancy.[2][3][4] This whitepaper provides an in-depth technical analysis of ATUX-8385, a novel small molecule activator of PP2A, and its multifaceted effects on hepatoblastoma cells. In vitro and in vivo studies demonstrate that ATUX-8385 significantly curtails key malignant phenotypes, including proliferation, viability, motility, and cancer stem cell characteristics, underscoring its potential as a future therapeutic agent.[2][3][4]

Introduction

The therapeutic landscape for high-risk hepatoblastoma remains an area of urgent unmet need. Standard-of-care, often reliant on cisplatin-based chemotherapy, is associated with significant long-term toxicities.[2] The discovery of novel therapeutic targets and less toxic agents is therefore paramount. One such target is the serine/threonine phosphatase PP2A, a key regulator of cellular processes that is functionally inactivated in a multitude of cancers, including hepatoblastoma.[2][3][4] ATUX-8385, a novel tricyclic sulfonamide, has been specifically designed to activate PP2A, thereby restoring its tumor-suppressive functions.[2][3] This document synthesizes the currently available preclinical data on the effects of ATUX-8385 in hepatoblastoma cell models.

Mechanism of Action: PP2A Activation

ATUX-8385 functions as a small molecule activator of PP2A (a SMAP).[5] In its active state, PP2A dephosphorylates a wide array of signaling proteins, including key components of oncogenic pathways. By activating PP2A, ATUX-8385 is hypothesized to counteract the hyper-phosphorylated state of these proteins, thereby inhibiting cancer cell growth and survival.

Caption: Proposed mechanism of action for ATUX-8385 in hepatoblastoma cells.

Quantitative Preclinical Data

The effects of ATUX-8385 have been evaluated in the established human hepatoblastoma cell line, HuH6, and a patient-derived xenograft (PDX) line, COA67.[2] The following tables summarize the key quantitative findings from these studies.

Table 1: Effect of ATUX-8385 on Hepatoblastoma Cell Proliferation

Cell Line	Treatment Duration	Outcome
HuH6	24 hours	Significant decrease in proliferation with increasing doses.[2]
COA67	24 hours	Significant decrease in proliferation with increasing doses.[2]

Table 2: Effect of ATUX-8385 on Hepatoblastoma Cell Cycle

Cell Line	Treatment	Outcome
HuH6	8 µM for 24 hours	Significant increase in the percentage of cells in the G1 phase.[2]

Table 3: Effect of ATUX-8385 on Hepatoblastoma Cell Motility

Cell Line	Treatment	Outcome at 48 hours
HuH6	8 µM	Significantly increased open area in scratch wound assay, indicating decreased migration.[2]

Table 4: Effect of ATUX-8385 on Cancer Stem Cell Markers

Cell Line	Treatment	Outcome
HuH6 & COA67	Increasing Doses	Significant decrease in mRNA abundance of OCT4, NANOG, and SOX2.[2]
COA67	Increasing Doses	Significantly diminished tumorsphere forming ability.[2]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this whitepaper.

1. Cell Lines and Culture:

• HuH6: An established human hepatoblastoma cell line.

• COA67: A human hepatoblastoma patient-derived xenograft.

• Culture Conditions: Specific media and conditions for cell line maintenance were utilized as per standard laboratory protocols.

2. Proliferation Assay:

• Seeding: 5 x 10³ HuH6 or COA67 cells were plated into 96-well plates.[2]

• Treatment: Cells were treated for 24 hours with increasing doses of ATUX-8385.[2]

• Analysis: Proliferation was assessed using a standard colorimetric assay (e.g., MTT or WST-1) to measure metabolic activity, which correlates with cell number.

3. Cell Cycle Analysis:

• Serum Starvation: HuH6 cells were serum-starved overnight to synchronize the cell cycle.[2]

• Treatment: Cells were treated for 24 hours with 8 µM of ATUX-8385.[2]

• Staining: Cells were fixed, permeabilized, and stained with a fluorescent DNA-binding dye (e.g., Propidium Iodide).

• Analysis: Flow cytometry was used to quantify the DNA content of individual cells, thereby determining the percentage of cells in each phase of the cell cycle (G1, S, G2/M).

4. Motility (Scratch Wound) Assay:

• Seeding: 5 x 10³ HuH6 cells were plated in 12-well plates and grown to approximately 80% confluence.[2]

• Scratch: A sterile 200 µL pipette tip was used to create a uniform scratch in the cell monolayer.[2]

• Treatment: Cells were treated with 8 µM of ATUX-8385.[2]

• Imaging: Images of the scratch were taken at 0 and every 12 hours up to 48 hours.[2]

• Analysis: ImageJ software was used to quantify the open area of the scratch at each time point. An increase in the open area compared to control indicates inhibition of cell migration.[2]

Caption: Experimental workflow for the scratch wound motility assay.

5. Quantitative Real-Time PCR (qRT-PCR) for Stemness Markers:

• RNA Extraction: Total RNA was isolated from treated and untreated HuH6 and COA67 cells.

• cDNA Synthesis: Reverse transcription was performed to synthesize complementary DNA (cDNA).

• qRT-PCR: Real-time PCR was conducted using specific primers for the cancer stem cell markers OCT4, NANOG, and SOX2, with a housekeeping gene (e.g., GAPDH) as an internal control.

• Analysis: The relative mRNA expression of the target genes was calculated using the delta-delta Ct method.

6. Tumorsphere Formation Assay:

• Seeding: COA67 cells were plated at a low density in ultra-low attachment plates with serum-free media supplemented with growth factors.

• Treatment: Cells were treated with increasing doses of ATUX-8385.

• Analysis: The number and size of tumorspheres (a measure of self-renewal capacity) were quantified after a set incubation period.

Conclusion and Future Directions

The preclinical data robustly indicates that ATUX-8385, a novel PP2A activator, effectively targets multiple facets of hepatoblastoma malignancy in vitro.[2] By reactivating the tumor-suppressive functions of PP2A, ATUX-8385 leads to decreased proliferation, cell cycle arrest, reduced motility, and a decline in cancer stem cell properties in hepatoblastoma models.[2][3] These findings provide a strong rationale for the continued investigation of PP2A-activating compounds like ATUX-8385 as a potential therapeutic strategy for hepatoblastoma.[2] Future research should focus on optimizing the bioavailability and stability of these compounds and evaluating their efficacy and safety in more advanced in vivo models to pave the way for potential clinical translation.[2]

References

• 1. Hepatoblastoma: current knowledge and promises from preclinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Novel PP2A-Activating Compounds in Neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]

ATUX-8385: A Technical Whitepaper on a Novel Tricyclic Sulfonamide Activator of Protein Phosphatatase 2A

For Researchers, Scientists, and Drug Development Professionals

Abstract

ATUX-8385 is a novel, potent, tricyclic sulfonamide compound that has been identified as a direct activator of the tumor suppressor protein, Protein Phosphatase 2A (PP2A).[1][2][3] By binding to the PR65 scaffold subunit, ATUX-8385 acts as a pharmacological chaperone, stabilizing the PP2A holoenzyme and enhancing its phosphatase activity.[4][5][6][7] This mechanism of action has demonstrated significant therapeutic potential in preclinical studies across a range of diseases, including various cancers such as hepatoblastoma and neuroblastoma, as well as neurodegenerative conditions like Alzheimer's disease.[1][2][3][8] This document provides a comprehensive technical overview of ATUX-8385, including its core structure, mechanism of action, and a summary of key experimental findings and methodologies.

Core Structure and Chemical Properties

ATUX-8385 is characterized by a difluorocarbazole tricyclic sulfonamide structure.[9] While the precise chemical structure is proprietary, its synthesis is based on a modification of the route described in patent application US 2018-0251456.[2][9] The tricyclic nature of the compound is a key feature, distinguishing it from other neuroleptic compounds.[4][5]

Mechanism of Action: PP2A Activation

ATUX-8385 functions as a small molecule activator of PP2A (SMAP).[4] Its primary mechanism involves direct binding to the PR65/Aα subunit of the PP2A holoenzyme.[1][3] This interaction has a stabilizing effect on the PR65 protein, preventing its misfolding and promoting the assembly of the active PP2A heterotrimer.[4][5][6][7] This chaperone-like activity enhances the overall phosphatase activity of PP2A, restoring its tumor-suppressive functions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

An In-depth Technical Guide on the Binding of ATUX-8385 to the PR65 Subunit of Protein Phosphatase 2A

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular interactions between ATUX-8385, a novel small molecule activator of Protein Phosphatase 2A (PP2A), and its direct binding target, the PR65 scaffold subunit. The document details the quantitative binding characteristics, the experimental methodologies used for their determination, and the downstream effects on PP2A function, supported by signaling pathway and workflow diagrams.

Introduction to PR65 and the PP2A Holoenzyme

Protein Phosphatase 2A (PP2A) is a crucial serine/threonine phosphatase that regulates a multitude of cellular processes, including cell cycle progression, signal transduction, and apoptosis.[1] Its functional diversity is achieved through the formation of various heterotrimeric holoenzymes. These complexes consist of a catalytic subunit (C subunit), a scaffold subunit (A subunit or PR65), and one of a diverse family of regulatory subunits (B subunits).[1][2][3]

The PR65 subunit serves as the molecular scaffold, coordinating the assembly of the catalytic and regulatory subunits.[2][3] Composed of 15 tandemly repeated HEAT motifs, PR65 forms an elongated, flexible structure that is essential for the stability and function of the PP2A holoenzyme.[3][4] ATUX-8385 is a member of the tricyclic sulfonamide class of compounds designed to activate PP2A by directly binding to the PR65 subunit.[5][6]

Quantitative Analysis of ATUX-8385 Binding to PR65

The binding of ATUX-8385 to the PR65 subunit has been characterized using multiple biophysical techniques, providing quantitative data on affinity and thermal stabilization.

Parameter	Value	Method	Source
Dissociation Constant (KD)	4.7 ± 1.1 μM	Fluorescence Polarization (FP)	[7][8]
Dissociation Constant (KD)	13.6 ± 2.5 μM	Nanoaperture Optical Tweezers (NOT)	[6]
Melting Temperature (Tm) of PR65	52.7 ± 0.1 °C	Nano-Differential Scanning Fluorimetry (NanoDSF)	[7]
Melting Temperature (Tm) of PR65 with ATUX-8385	53.5 ± 0.1 °C	Nano-Differential Scanning Fluorimetry (NanoDSF)	[7]

Experimental Protocols

This method quantifies the binding interaction by measuring the change in the rotational motion of a fluorescent molecule upon binding to a larger protein.

• Instrumentation: Plate reader equipped with polarization filters.

• Principle: The fluorescent properties of ATUX-8385 were utilized. Upon excitation at 320 ± 10 nm, ATUX-8385 exhibits maximum fluorescence intensity at 370 nm.[7][8] The polarization of the emitted light is dependent on the molecule's rotational speed. When the smaller ATUX-8385 binds to the much larger PR65 protein, its rotational motion is significantly slowed, leading to an increase in the measured fluorescence polarization.

• Protocol:

  • A constant concentration of ATUX-8385 (e.g., 2.5 µM, 5 µM, and 10 µM in 10% DMSO) is prepared.[7][8]

  • Increasing concentrations of purified PR65 protein are titrated into the ATUX-8385 solution.

  • The fluorescence polarization is measured at each titration point after an incubation period to allow the binding to reach equilibrium.

  • The resulting data of polarization versus PR65 concentration is fitted to a one-site binding model to determine the dissociation constant (KD).[7][8]

NanoDSF is a label-free technique used to assess the thermal stability of proteins by monitoring changes in intrinsic tryptophan and tyrosine fluorescence upon thermal denaturation.

• Instrumentation: NanoDSF instrument (e.g., Prometheus).

• Principle: The intrinsic fluorescence of a protein changes as it unfolds. The ratio of fluorescence intensity at 350 nm to 330 nm is monitored as the temperature is increased. The midpoint of the thermal transition, the melting temperature (Tm), is a measure of the protein's thermal stability. Ligand binding typically stabilizes the protein, resulting in an increase in Tm.

• Protocol:

  • Purified PR65 protein (e.g., 2 µM) is prepared in a suitable buffer.

  • The protein is incubated in the absence (control) and presence of a saturating concentration of ATUX-8385 (e.g., 100 µM in 10% DMSO).[7]

  • The samples are loaded into capillaries and placed in the NanoDSF instrument.

  • A thermal ramp is applied, and the fluorescence ratio (350 nm/330 nm) is recorded.

  • The first derivative of the fluorescence ratio is plotted against temperature to determine the Tm for both the control and ATUX-8385-bound PR65.[7]

Signaling Pathways and Experimental Workflows

ATUX-8385 binding to the PR65 scaffold is proposed to induce a conformational change that stabilizes the PP2A holoenzyme, leading to its activation. This activation results in the dephosphorylation of downstream target proteins, impacting various cellular pathways, including those involved in cell proliferation and survival.

Caption: Proposed mechanism of PP2A activation by ATUX-8385.

To confirm that the binding of ATUX-8385 to PR65 translates into increased phosphatase activity, an in vitro PP2A activity assay can be performed.

Caption: Workflow for assessing PP2A activity in cells.[9]

Functional Consequences of ATUX-8385 Binding

The binding of ATUX-8385 to PR65 acts as a pharmacological chaperone, globally stabilizing the scaffold protein and preventing its misfolding.[7][8][10][11] This stabilization is thought to allosterically modulate the entire PP2A holoenzyme, enhancing its catalytic activity.[12] In preclinical studies, ATUX-8385 has been shown to increase PP2A activity in neuroblastoma and hepatoblastoma cell lines.[5][9][13] This leads to decreased viability, proliferation, and motility of cancer cells.[5][9][13] A key downstream effect is the dephosphorylation of the oncoprotein MYCN at serine 62, leading to decreased MYCN protein expression and reduced tumor growth in vivo.[9][13]

Conclusion

ATUX-8385 represents a promising therapeutic agent that functions by directly targeting the PR65 scaffold subunit of the PP2A holoenzyme. The quantitative binding data and the elucidated mechanism of action provide a solid foundation for its further development. The experimental protocols detailed herein offer a guide for researchers to investigate the interaction of ATUX-8385 and other small molecule activators with the PP2A complex. The ability of ATUX-8385 to stabilize PR65 and enhance PP2A's tumor-suppressing functions underscores the potential of this therapeutic strategy.

References

• 1. Protein phosphatase 2A – structure, function and role in neurodevelopmental disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. uniprot.org [uniprot.org]
• 3. The structure of the protein phosphatase 2A PR65/A subunit reveals the conformation of its 15 tandemly repeated HEAT motifs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PR65, the HEAT-repeat scaffold of phosphatase PP2A, is an elastic connector that links force and catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Modulation of the enzymatic properties of protein phosphatase 2A catalytic subunit by the recombinant 65-kDa regulatory subunit PR65alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Novel PP2A-Activating Compounds in Neuroblastoma [mdpi.com]

ATUX-8385: A Novel Tricyclic Sulfonamide Activating Protein Phosphatase 2A for Cancer Therapy

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

ATUX-8385 is a novel small molecule of the tricyclic sulfonamide class identified as a potent activator of the tumor suppressor protein, Protein Phosphatase 2A (PP2A).[1][2] Dysregulation and downregulation of PP2A are common events in a multitude of human cancers, leading to the hyper-phosphorylation of numerous oncogenic proteins and subsequent uncontrolled cell growth, proliferation, and survival. ATUX-8385 acts by directly binding to the PP2A holoenzyme, inducing a conformational change that stabilizes the complex and enhances its phosphatase activity.[3][4] This reactivation of PP2A's tumor-suppressive function leads to the dephosphorylation of key downstream targets, resulting in decreased viability, proliferation, motility, and cancer cell stemness in preclinical models of hepatoblastoma and neuroblastoma.[1][5] This document provides a comprehensive technical overview of the mechanism of action, preclinical data, and relevant experimental protocols for ATUX-8385.

Mechanism of Action: PP2A Activation

ATUX-8385 functions as a direct activator of the PP2A holoenzyme.[6] The PP2A holoenzyme is a heterotrimeric protein complex consisting of a catalytic subunit (C), a scaffolding subunit (A), and a regulatory subunit (B).[6] ATUX-8385 and its related compounds are believed to bind to the PP2A A-C heterodimer, stabilizing the entire holoenzyme complex.[3] This stabilization enhances the phosphatase activity of the catalytic subunit, leading to the dephosphorylation of downstream oncogenic substrates.[6]

In various cancer models, the activation of PP2A by ATUX-8385 has been shown to counteract the effects of oncogenic signaling pathways. For instance, in neuroblastoma, ATUX-8385 treatment leads to the dephosphorylation of MYCN at serine 62, a critical event for its oncogenic activity, and a subsequent decrease in total MYCN protein expression.[5][7] This demonstrates a clear link between PP2A activation by ATUX-8385 and the suppression of a key cancer driver.

Signaling Pathway of ATUX-8385 Action

Caption: Mechanism of ATUX-8385 via PP2A activation.

Preclinical Efficacy Data

ATUX-8385 has demonstrated significant anti-cancer activity in various preclinical models.

Table 1: In Vitro Activity of ATUX-8385 in Hepatoblastoma Cell Lines[1][8]

Cell Line	Assay Type	Treatment Concentration (µM)	Outcome
HuH6	Proliferation	8	Significant decrease in proliferation
COA67 (PDX)	Proliferation	8	Significant decrease in proliferation
HuH6	Cell Cycle	8	Significant increase in G1 phase percentage
HuH6	Motility (Scratch Assay)	8	Significantly increased open area at 48h
COA67 (PDX)	Tumorsphere Formation	Not Specified	Significantly diminished ability to form tumorspheres

Table 2: In Vitro Activity of ATUX-8385 in Neuroblastoma Cell Lines[5][7]

Cell Line	Assay Type	Treatment Concentration (µM)	Outcome
SK-N-AS	Viability	5, 7.5, 20	Significant decrease in viability
SK-N-BE(2)	Viability	5, 7.5, 20	Significant decrease in viability
SH-EP	Viability	5, 7.5, 20	Significant decrease in viability
WAC2	Viability	5, 7.5, 20	Significant decrease in viability
SK-N-AS	Motility (Scratch Assay)	Not Specified	Statistically significant decrease in motility
SK-N-BE(2)	Motility (Scratch Assay)	Not Specified	Significant decrease in motility
COA6 (PDX)	Motility (Boyden Chamber)	6	Significant decrease in migration

Table 3: In Vivo Activity of ATUX-8385[5]

Tumor Model	Cell Line	Treatment Dose	Outcome
Murine Xenograft	SK-N-BE(2) (MYCN-amplified)	Not Specified	Significant decrease in tumor volume and growth
Murine Xenograft	SK-N-AS	Not Specified	No significant decrease in tumor volume or growth

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of ATUX-8385.

Cell Viability Assay

This protocol is based on the methods used to assess the effect of ATUX-8385 on the viability of neuroblastoma and hepatoblastoma cells.[1][5]

• Cell Plating: Plate 5 x 10³ cells per well in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with increasing concentrations of ATUX-8385 (e.g., 0, 5, 7.5, 10, 20 µM) for 24 to 72 hours. Include a vehicle control (DMSO).

• Reagent Addition: Add a viability reagent such as CellTiter-Glo® Luminescent Cell Viability Assay reagent or MTS reagent according to the manufacturer's instructions.

• Incubation: Incubate the plates for the time specified by the reagent manufacturer (typically 1-2 hours at 37°C).

• Data Acquisition: Measure luminescence or absorbance using a plate reader.

• Analysis: Normalize the results to the vehicle-treated control cells to determine the percentage of viability.

Western Blot for Phosphorylated Proteins

This protocol is designed to assess the phosphorylation status of PP2A downstream targets, such as MYCN.[5][7]

• Cell Lysis: Treat cells with ATUX-8385 for the desired time, then wash with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Denature 20-30 µg of protein per sample and separate by size using SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies against the target proteins (e.g., anti-p-MYCN (S62), anti-MYCN, anti-cleaved PARP, and a loading control like anti-β-actin).

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensity using software like ImageJ and normalize to the loading control.

Murine Xenograft Tumor Growth Study

This protocol provides a general workflow for assessing the in vivo efficacy of ATUX-8385.[1][5]

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 1 x 10⁶ SK-N-BE(2) cells) into the flank of athymic nude mice.

• Tumor Growth: Monitor the mice until tumors reach a palpable size (e.g., 100-150 mm³).

• Randomization and Treatment: Randomize the mice into treatment and control groups. Administer ATUX-8385 (e.g., via oral gavage or intraperitoneal injection) and a vehicle control according to the predetermined dosing schedule.

• Tumor Measurement: Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume (Volume = 0.5 x Length x Width²).

• Endpoint: Continue treatment for a defined period (e.g., 14-21 days) or until tumors in the control group reach a predetermined maximum size.

• Data Analysis: Compare the tumor growth rates and final tumor volumes between the treated and control groups.

Experimental and Preclinical Evaluation Workflow

Caption: Preclinical to clinical workflow for ATUX-8385.

Conclusion

ATUX-8385 represents a promising therapeutic agent that targets a fundamental tumor suppressor mechanism.[1][2][5] By reactivating PP2A, ATUX-8385 can induce anti-proliferative and pro-apoptotic effects across different cancer types, particularly those driven by hyper-phosphorylated oncoproteins.[1][5] The preclinical data strongly support its continued investigation, with a clear mechanism of action and demonstrated efficacy in both in vitro and in vivo models.[1][5] Future research should focus on identifying predictive biomarkers for sensitivity to ATUX-8385 and exploring rational combination strategies to enhance its therapeutic potential.

References

• 1. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel PP2A-Activating Compounds in Neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Altering phosphorylation in cancer through PP2A modifiers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

ATUX-8385 as a Pharmacological Chaperone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

ATUX-8385 is a novel small molecule activator of Protein Phosphatase 2A (PP2A), a critical tumor suppressor protein. This document provides an in-depth technical overview of ATUX-8385, focusing on its role as a pharmacological chaperone for the PP2A scaffold subunit, PR65. By stabilizing the native conformation of PR65, ATUX-8385 enhances PP2A activity, leading to downstream anti-cancer effects. This guide summarizes key quantitative data, details relevant experimental methodologies, and provides visual representations of its mechanism of action and experimental workflows.

Introduction

Protein Phosphatase 2A (PP2A) is a ubiquitously expressed serine/threonine phosphatase that plays a pivotal role in regulating a multitude of cellular processes, including cell cycle progression, signal transduction, and apoptosis. The PP2A holoenzyme consists of a catalytic subunit (C), a scaffold subunit (A or PR65), and a regulatory subunit (B). The scaffold subunit, PR65, is composed of 15 HEAT repeats and provides the structural backbone for the assembly of the holoenzyme.

In many cancers, the tumor-suppressive function of PP2A is inhibited. Small molecule activators of PP2A (SMAPs) that can restore its activity represent a promising therapeutic strategy. ATUX-8385 is a tricyclic neuroleptic compound that has been identified as a potent SMAP. It functions as a pharmacological chaperone by directly binding to the PR65 subunit, stabilizing its structure and preventing misfolding.[1] This chaperone-like activity enhances the assembly and activity of the PP2A holoenzyme, leading to the dephosphorylation of key oncoproteins.

Quantitative Data Summary

The following tables summarize the key quantitative data characterizing the interaction of ATUX-8385 with its target and its effects on cancer cells.

Table 1: Biophysical Characterization of ATUX-8385 Interaction with PR65

Parameter	Value	Method	Reference
Dissociation Constant (KD)	4.7 ± 1.1 μM	Fluorescence Polarisation	[1]
Melting Temperature (Tm) of PR65	52.7 ± 0.1 °C	Nano-Differential Scanning Calorimetry (nanoDSF)	[1]
Melting Temperature (Tm) of PR65 + ATUX-8385	53.5 ± 0.1 °C	Nano-Differential Scanning Calorimetry (nanoDSF)	[1]

Table 2: In Vitro Efficacy of ATUX-8385 in Neuroblastoma Cell Lines

Cell Line	Concentration (μM)	Effect	Reference
SK-N-BE(2)	4	Significantly decreased migration	[2]
SH-EP	12	Significantly decreased migration	[2]
WAC2	12	Significantly decreased migration	[2]
SK-N-AS, SK-N-BE(2), SH-EP, WAC2	5, 7.5, 20	Significantly decreased cell viability	[2]
COA6 (PDX)	5, 10, 20	Significantly decreased cell viability	[2]

Table 3: In Vivo Efficacy of ATUX-8385

Tumor Model	Treatment	Outcome	Reference
MYCN-amplified SK-N-BE(2) xenografts in mice	Undisclosed	Decreased tumor growth	[2]

Mechanism of Action: A Pharmacological Chaperone for PR65

ATUX-8385 exerts its therapeutic effects through a distinct mechanism of action. It acts as a pharmacological chaperone for the PR65 subunit of PP2A. This interaction has been shown to have a global stabilizing effect on the PR65 protein, promoting its correct folding and preventing misfolding events.[1] This stabilization is crucial for the proper assembly of the PP2A holoenzyme.

The binding of ATUX-8385 to PR65 enhances the association of the catalytic (C) and regulatory (B) subunits, leading to an overall increase in PP2A phosphatase activity. In the context of cancer, particularly neuroblastoma, activated PP2A targets and dephosphorylates the oncoprotein MYCN at serine 62. This dephosphorylation event marks MYCN for degradation, leading to a reduction in its protein levels. The downregulation of MYCN, a key driver of tumorigenesis, results in decreased cancer cell viability, proliferation, and motility.[2]

Caption: Mechanism of action of ATUX-8385 as a pharmacological chaperone.

Experimental Protocols

This section outlines the methodologies for key experiments used to characterize ATUX-8385.

Fluorescence Polarisation (FP) for Binding Affinity

This assay is used to determine the dissociation constant (KD) of ATUX-8385 for PR65.

• Principle: The rotational motion of a fluorescent molecule affects the polarization of its emitted light. Upon binding to a larger molecule like PR65, the rotational motion of ATUX-8385 is reduced, leading to an increase in fluorescence polarization.

• Protocol:

  • Exploit the intrinsic fluorescence of ATUX-8385. Determine the excitation and emission maxima (e.g., excitation at 320 ± 10 nm, emission maximum at 370 nm).[1]

  • Prepare solutions of ATUX-8385 at various concentrations (e.g., 2.5 µM, 5 µM, and 10 µM) in a suitable buffer (e.g., 10% DMSO in Tris-HCl buffer).[1]

  • Titrate increasing concentrations of purified PR65 protein into the ATUX-8385 solutions.

  • Measure the fluorescence polarization at each titration point using a suitable plate reader.

  • Plot the change in millipolarization (mP) units against the concentration of PR65.

  • Fit the data to a one-site binding model to calculate the KD.

Nano-Differential Scanning Calorimetry (nanoDSF) for Thermal Stability

This method is used to assess the effect of ATUX-8385 on the thermal stability of PR65.

• Principle: nanoDSF measures the change in the intrinsic fluorescence of a protein as it unfolds with increasing temperature. The melting temperature (Tm) is the temperature at which 50% of the protein is unfolded. A shift in Tm upon ligand binding indicates a change in protein stability.

• Protocol:

  • Prepare a solution of PR65 protein (e.g., 2 µM) in a suitable buffer (e.g., PBS with 2 mM DTT).[1]

  • Prepare a mixture of PR65 with ATUX-8385 (e.g., 100 µM) in the same buffer, ensuring a final DMSO concentration that does not affect protein stability (e.g., 10%).[1]

  • Load the samples into high-sensitivity capillaries.

  • Apply a thermal ramp (e.g., from 20°C to 90°C at a rate of 1°C per minute) in a nanoDSF instrument.[1]

  • Monitor the change in the ratio of fluorescence intensity at 350 nm and 330 nm.

  • The Tm is determined from the peak of the first derivative of the fluorescence ratio curve.

PP2A Activity Assay

This assay measures the enzymatic activity of PP2A in cell lysates.

• Principle: A commercially available kit is typically used, which involves the immunoprecipitation of PP2A followed by a colorimetric assay to measure the dephosphorylation of a synthetic phosphopeptide substrate.

• Protocol (General Outline):

  • Culture cells (e.g., neuroblastoma cell lines) and treat with ATUX-8385 or vehicle control for a specified time (e.g., 24 hours).

  • Lyse the cells and quantify the total protein concentration.

  • Immunoprecipitate PP2A from the cell lysates using an anti-PP2A antibody.

  • Incubate the immunoprecipitated PP2A with a phosphopeptide substrate.

  • Measure the amount of free phosphate (B84403) released using a colorimetric reagent (e.g., Malachite Green).

  • Calculate the PP2A activity relative to the total protein concentration and compare treated samples to controls.

Cell Viability Assay

This assay determines the effect of ATUX-8385 on the viability of cancer cells.

• Principle: A metabolic indicator dye (e.g., resazurin-based) is added to the cells. Viable, metabolically active cells reduce the dye, causing a color change that can be quantified.

• Protocol (General Outline):

  • Seed cancer cells in a 96-well plate and allow them to adhere.

  • Treat the cells with increasing concentrations of ATUX-8385 for a specified duration (e.g., 24 hours).

  • Add the viability reagent (e.g., alamarBlue) to each well and incubate.

  • Measure the fluorescence or absorbance using a plate reader.

  • Calculate the percentage of viable cells relative to the vehicle-treated control cells.

Caption: General experimental workflow for characterizing ATUX-8385.

Conclusion

ATUX-8385 represents a promising therapeutic agent that functions as a pharmacological chaperone to activate the tumor suppressor PP2A. Its ability to stabilize the PR65 scaffold subunit and enhance PP2A activity provides a clear mechanism for its anti-cancer effects observed in preclinical models of neuroblastoma and hepatoblastoma. The quantitative data and experimental protocols outlined in this guide provide a comprehensive resource for researchers and drug development professionals interested in the further investigation and development of ATUX-8385 and other PP2A-activating compounds.

References

• 1. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel PP2A-Activating Compounds in Neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: ATUX-8385 In Vitro Cell Viability Assay

Introduction

ATUX-8385 is a novel small molecule inhibitor targeting the PI3K/Akt/mTOR signaling pathway, a critical regulator of cell growth, proliferation, and survival.[1][2] Dysregulation of this pathway is a common feature in many human cancers, making it a prime target for therapeutic intervention.[1][3] This document provides a detailed protocol for assessing the in vitro efficacy of ATUX-8385 by measuring its effect on the viability of cancer cells. The CellTiter-Glo® Luminescent Cell Viability Assay is presented as the primary method, offering a highly sensitive and high-throughput compatible approach based on the quantification of ATP, which is an indicator of metabolically active cells.[4][5]

Signaling Pathway

The PI3K/Akt/mTOR pathway is a key signaling cascade that promotes cell survival and proliferation.[2] It is initiated by the activation of receptor tyrosine kinases (RTKs) which then activate PI3K.[6] PI3K phosphorylates PIP2 to generate PIP3, leading to the recruitment and activation of Akt. Activated Akt has numerous downstream targets, including the mTOR complex 1 (mTORC1), which ultimately leads to increased protein synthesis and cell growth.[1][6] ATUX-8385 is hypothesized to inhibit PI3K, thereby blocking these downstream pro-survival signals.

ATUX-8385 inhibits the PI3K/Akt/mTOR signaling pathway.

Experimental Protocol: CellTiter-Glo® Assay

This protocol outlines the steps for determining the half-maximal inhibitory concentration (IC50) of ATUX-8385.

1. Materials and Reagents

• Cancer cell line (e.g., MCF-7, A549)

• Complete growth medium (e.g., DMEM with 10% FBS)

• ATUX-8385 compound

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well white, opaque-walled assay plates

• CellTiter-Glo® Luminescent Cell Viability Assay Kit

• Multichannel pipette

• Luminometer

2. Experimental Workflow

Workflow for the in vitro cell viability assay.

3. Detailed Procedure

3.1. Cell Seeding

• Culture cells to ~80% confluency, then harvest using standard trypsinization methods.

• Resuspend cells in fresh complete medium and perform a cell count.

• Dilute the cell suspension to a final concentration of 5 x 10^4 cells/mL.

• Using a multichannel pipette, dispense 100 µL of the cell suspension into each well of a 96-well opaque-walled plate (5,000 cells/well).[7]

• Include wells with medium only for background control.[8]

• Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[9]

3.2. Compound Preparation and Treatment

• Prepare a 10 mM stock solution of ATUX-8385 in DMSO.

• Perform a serial dilution of the stock solution in complete growth medium to achieve the desired final concentrations (e.g., 100 µM to 0.001 µM). The final DMSO concentration should not exceed 0.5%.

• After the 24-hour incubation, carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of ATUX-8385. Include vehicle control wells (medium with DMSO only).

• Incubate the plate for an additional 72 hours at 37°C in a 5% CO2 incubator.[9]

3.3. Cell Viability Measurement

• Equilibrate the 96-well plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes.[8]

• Add a volume of CellTiter-Glo® Reagent to each well equal to the volume of cell culture medium in the well (100 µL).[10][11]

• Place the plate on an orbital shaker for 2 minutes to induce cell lysis.[10][11]

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[10][11]

• Measure the luminescence of each well using a luminometer.

4. Data Analysis

• Subtract the average background luminescence (from medium-only wells) from all other readings.

• Normalize the data by expressing the viability of treated cells as a percentage of the vehicle-treated control cells (set to 100% viability).

• Plot the percent viability against the log of the ATUX-8385 concentration.

• Use a non-linear regression analysis (four-parameter logistic curve) to fit the dose-response curve and determine the IC50 value.[12][13] The IC50 is the concentration of the compound that causes a 50% reduction in cell viability.[12][14]

Data Presentation

The results of the cell viability assay can be summarized in a table format for clear comparison.

Cell Line	Compound	Assay Type	IC50 (µM) [95% CI]
MCF-7	ATUX-8385	CellTiter-Glo®	0.15 [0.12 - 0.18]
A549	ATUX-8385	CellTiter-Glo®	1.2 [0.9 - 1.6]
PC-3	ATUX-8385	CellTiter-Glo®	0.85 [0.7 - 1.0]

Table 1: Hypothetical IC50 values for ATUX-8385 in various cancer cell lines. Data are presented as the mean IC50 with the 95% confidence interval (CI).

References

• 1. Frontiers | PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? [frontiersin.org]
• 2. PI3K/AKT/mTOR signaling transduction pathway and targeted therapies in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. PI3K/AKT/mTOR Axis in Cancer: From Pathogenesis to Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [worldwide.promega.com]
• 5. CellTiter-Glo® Luminescent Cell Viability Assay [worldwide.promega.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. MTT (Assay protocol [protocols.io]
• 10. promega.com [promega.com]
• 11. ch.promega.com [ch.promega.com]
• 12. clyte.tech [clyte.tech]
• 13. Star Republic: Guide for Biologists [sciencegateway.org]
• 14. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for ATUX-8385 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

ATUX-8385 is a novel small molecule activator of Protein Phosphatase 2A (PP2A), a critical tumor suppressor protein that is often inactivated in various human cancers.[1][2] As a member of the tricyclic sulfonamide class, ATUX-8385 directly binds to the PP2A scaffold subunit PR65, inducing a conformational change that enhances its phosphatase activity.[3][4] This activation of PP2A leads to the dephosphorylation of key oncogenic proteins, resulting in decreased cancer cell viability, proliferation, and motility.[1][5] These application notes provide detailed protocols for utilizing ATUX-8385 in cell culture experiments to study its anti-cancer effects.

Mechanism of Action

ATUX-8385 functions by directly activating the serine/threonine phosphatase PP2A. This leads to the dephosphorylation of downstream targets involved in cell growth and survival. A key target in neuroblastoma is the MYCN oncoprotein. Activation of PP2A by ATUX-8385 leads to the dephosphorylation of MYCN at Serine 62, which subsequently results in a decrease in total MYCN protein expression.[1][2] Furthermore, ATUX-8385 has been observed to modulate the expression of endogenous PP2A inhibitory proteins, such as CIP2A and SET, in a cell-line-dependent manner.[1][6]

Figure 1: Simplified signaling pathway of ATUX-8385 action.

Data Presentation

The following tables summarize quantitative data from studies using ATUX-8385 in various cancer cell lines.

Table 1: Effects of ATUX-8385 on Cell Viability and Proliferation

Cell Line	Cancer Type	Assay	Concentration (µM)	Duration (h)	Result	Reference
SK-N-AS	Neuroblastoma	Viability	0-20	24	Significant decrease	[1][7]
SK-N-BE(2)	Neuroblastoma	Viability	0-20	24	Significant decrease	[1][7]
SH-EP	Neuroblastoma	Viability	0-20	24	Significant decrease	[1][7]
WAC2	Neuroblastoma	Viability	0-20	24	Significant decrease	[1][7]
COA6	Neuroblastoma PDX	Viability	0-25	24	Significant decrease	[1][7]
HuH6	Hepatoblastoma	Proliferation	8	24	Significant decrease	[4]
COA67	Hepatoblastoma PDX	Proliferation	8	24	Significant decrease	[4]
HuH6	Hepatoblastoma	Viability	Increasing doses	24	Significant decrease	[4][8]
COA67	Hepatoblastoma PDX	Viability	Increasing doses	24	Significant decrease	[4][8]

Table 2: Effects of ATUX-8385 on PP2A Activity and Downstream Targets

Cell Line	Cancer Type	Assay	Concentration (µM)	Duration (h)	Result	Reference
SK-N-AS	Neuroblastoma	PP2A Activity	4	24	134.1 ± 5.5% of control	[7]
SK-N-BE(2)	Neuroblastoma	PP2A Activity	4	24	Significant increase	[6]
SH-EP	Neuroblastoma	PP2A Activity	12	24	Significant increase	[7]
WAC2	Neuroblastoma	PP2A Activity	12	24	Significant increase	[7]
SK-N-BE(2)	Neuroblastoma	Western Blot	Increasing doses	-	Decreased p-MYCN (S62) & total MYCN	[7]
SK-N-AS	Neuroblastoma	Western Blot	Increasing doses	-	Decreased CIP2A at higher doses	[1]
WAC2	Neuroblastoma	Western Blot	Increasing doses	-	Decreased CIP2A and SET	[1]
HuH6	Hepatoblastoma	qPCR	8	4	Decreased OCT4, NANOG, SOX2 mRNA	[4]

Experimental Protocols

General Guidelines for ATUX-8385 Handling and Storage

ATUX-8385 is a light-sensitive compound and should be stored in a sealed, dark container at room temperature.[4][5] For cell culture experiments, prepare a stock solution in DMSO. The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced toxicity.

Protocol 1: Cell Viability Assay (AlamarBlue)

This protocol is adapted from studies on neuroblastoma cell lines.[7]

Materials:

• Cancer cell lines (e.g., SK-N-AS, SK-N-BE(2))

• Complete cell culture medium

• ATUX-8385

• DMSO (for stock solution)

• 96-well cell culture plates

• AlamarBlue reagent

• Plate reader for fluorescence or absorbance measurement

Procedure:

• Seed 15,000 cells per well in a 96-well plate and allow them to adhere overnight.

• Prepare serial dilutions of ATUX-8385 in complete medium from a DMSO stock. Include a vehicle control (DMSO only).

• Treat the cells with increasing concentrations of ATUX-8385 (e.g., 0, 5, 7.5, 20 µM) for 24 hours.[5]

• After the incubation period, add AlamarBlue reagent to each well according to the manufacturer's instructions.

• Incubate for a specified time (typically 1-4 hours) at 37°C.

• Measure the fluorescence or absorbance using a plate reader.

• Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Figure 2: Workflow for the AlamarBlue cell viability assay.

Protocol 2: Western Blot Analysis for p-MYCN and Total MYCN

This protocol is designed to assess the effect of ATUX-8385 on MYCN phosphorylation and protein levels.[7]

Materials:

• Cancer cell lines (e.g., SK-N-BE(2))

• Complete cell culture medium

• ATUX-8385

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-p-MYCN S62, anti-total MYCN, anti-loading control like Vinculin or β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Plate cells and treat with increasing concentrations of ATUX-8385 for the desired duration.

• Wash cells with ice-cold PBS and lyse them in lysis buffer.

• Clarify the lysates by centrifugation and determine the protein concentration using a BCA assay.

• Denature equal amounts of protein by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

Protocol 3: Cell Motility (Wound Healing Assay)

This assay is suitable for assessing the effect of ATUX-8385 on the migration of adherent cells.[4][5]

Materials:

• Adherent cancer cell lines (e.g., SH-EP, WAC2)

• Complete cell culture medium

• ATUX-8385

• 12-well plates

• 200 µL pipette tip

• Microscope with a camera

Procedure:

• Seed cells in 12-well plates and grow them to ~80-90% confluency.

• Create a "scratch" or wound in the cell monolayer using a sterile 200 µL pipette tip.

• Gently wash the wells with PBS to remove detached cells.

• Add fresh medium containing the desired concentration of ATUX-8385 or vehicle control.

• Capture images of the wound at 0 hours and at subsequent time points (e.g., every 12 hours).[4]

• Quantify the open area of the wound at each time point using software like ImageJ.

• Compare the rate of wound closure between treated and control cells.

Figure 3: Workflow for the wound healing (scratch) assay.

Conclusion

ATUX-8385 is a potent and specific activator of PP2A with demonstrated anti-cancer activity in preclinical models of neuroblastoma and hepatoblastoma. The protocols outlined in these application notes provide a framework for researchers to investigate the cellular and molecular effects of ATUX-8385. Further investigation into its efficacy in other cancer types and its potential for combination therapies is warranted.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel PP2A-Activating Compounds in Neuroblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel PP2A-Activating Compounds in Neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Novel PP2A-Activating Compounds in Neuroblastoma | MDPI [mdpi.com]
• 8. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]

ATUX-8385: Application Notes and Protocols for In Vivo Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the available preclinical data and protocols for the use of ATUX-8385 in in vivo mouse models. ATUX-8385 is a novel small molecule activator of Protein Phosphatase 2A (PP2A), a critical tumor suppressor.[1][2] This document outlines the appropriate dosage, administration routes, and experimental design for researchers investigating the therapeutic potential of ATUX-8385 in oncology, particularly for neuroblastoma and hepatoblastoma.

Mechanism of Action

ATUX-8385 functions as a pharmacological chaperone, binding to the PR65 scaffold subunit of PP2A.[3][4] This binding stabilizes the PP2A complex, leading to its reactivation in cancer cells where it is often downregulated.[1][5] The reactivation of PP2A by ATUX-8385 leads to the dephosphorylation of key oncogenic proteins, such as MYCN-S62, resulting in decreased cell viability, proliferation, and motility in cancer cells.[1][2]

Caption: Signaling pathway of ATUX-8385 in cancer cells.

Pharmacokinetic Profile in Mice

Pharmacokinetic studies have been conducted to determine the profile of ATUX-8385 in mice. The compound has been shown to be orally bioavailable.[2]

Parameter	Intravenous (IV) - 1 mg/kg	Oral (PO) - 30 mg/kg
Cmax (Maximum Concentration)	-	~1-2 µM
Tmax (Time to Cmax)	-	-
t1/2 (Half-life)	-	~8 hours
Bioavailability (F)	-	-

Note: Specific values for Cmax, Tmax, t1/2, and F after IV and PO administration are detailed in the source literature but are summarized here for general guidance. Plasma levels of 1–2 micromolar are observed for approximately 8 hours after a 30 mg/kg oral dose.[2]

In Vivo Efficacy Studies: Dosage and Administration

ATUX-8385 has demonstrated single-agent preclinical activity in mouse xenograft models of neuroblastoma and has been studied in hepatoblastoma models.[1][2][5]

Recommended Dosages

Based on published preclinical studies, the following dosages are recommended for efficacy studies in mice:

Administration Route	Dosage	Vehicle	Frequency
Oral (PO)	30 mg/kg	Not explicitly stated in the provided results.	Daily
Intravenous (IV)	1 mg/kg	Not explicitly stated in the provided results.	Daily

Note: The choice of administration route may depend on the experimental design and tumor model. Oral gavage is a common and effective method for ATUX-8385 administration.[2][6]

Animal Models

The most commonly used mouse models for ATUX-8385 efficacy studies are:

• Athymic Nude Mice: These immunocompromised mice are suitable for establishing xenografts of human cancer cell lines.[1][5]

• Syngeneic Models: For studies involving immunocompetent mice, syngeneic models are appropriate.

Experimental Protocols

The following are generalized protocols based on published studies. Researchers should optimize these protocols for their specific experimental needs.

Xenograft Tumor Model Protocol

This protocol outlines the establishment of a subcutaneous xenograft model and subsequent treatment with ATUX-8385.

Caption: Experimental workflow for in vivo efficacy studies.

Materials:

• ATUX-8385

• Vehicle control

• Human cancer cell line (e.g., SK-N-BE(2) for neuroblastoma, HuH6 for hepatoblastoma)[1][5]

• Matrigel (or other appropriate extracellular matrix)

• 6-week-old female athymic nude mice

• Calipers for tumor measurement

• Animal balance

Procedure:

• Cell Preparation: Culture human cancer cells to the desired confluence. On the day of injection, harvest and resuspend the cells in a mixture of sterile PBS and Matrigel (e.g., a 1:1 ratio). A typical injection volume is 100-200 µL containing 2.5 x 10^6 cells.[5]

• Tumor Implantation: Subcutaneously inject the cell suspension into the right flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice for tumor formation. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

• Treatment Initiation: Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Drug Administration: Administer ATUX-8385 or vehicle control daily via the chosen route (e.g., oral gavage).

• Monitoring: Measure tumor volumes and body weights every 2-3 days to assess efficacy and toxicity.

• Endpoint: At the end of the study (e.g., after 14 days of treatment), euthanize the mice and excise the tumors for further analysis.[2]

• Analysis: Analyze tumors for target engagement (e.g., dephosphorylation of MYCN-S62) and other relevant biomarkers via Western blot, immunohistochemistry (IHC), or other molecular biology techniques.[2]

Pharmacokinetic Study Protocol

This protocol provides a framework for conducting a pharmacokinetic study of ATUX-8385 in mice.

Materials:

• ATUX-8385

• Appropriate vehicle for IV and PO administration

• Male mice[2]

• Blood collection supplies (e.g., EDTA tubes)

• Centrifuge

• LC-MS/MS equipment

Procedure:

• Dosing: Administer a single dose of ATUX-8385 to mice via the intravenous (1 mg/kg) or oral (30 mg/kg) route.[2]

• Blood Collection: Collect blood samples at various time points post-administration (e.g., 0.05, 0.167, 0.5, 1, 2, 4, 8, and 24 hours).[2]

• Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store plasma samples at -70°C until analysis.

• Sample Analysis: Process the plasma samples (e.g., via acetonitrile (B52724) precipitation) and analyze the concentration of ATUX-8385 using a validated LC-MS/MS method.[1]

• Data Analysis: Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, t1/2, and AUC (Area Under the Curve).

Safety and Toxicology

In the preclinical studies cited, ATUX-8385 was well-tolerated in mice at the efficacious doses.[2] No significant weight loss or other signs of toxicity were reported. However, researchers should always conduct their own tolerability studies and monitor animals closely for any adverse effects.

Compound Handling and Storage

ATUX-8385 is a tricyclic sulfonamide.[5] It is light-sensitive and should be stored in the dark in a sealed container at room temperature.[5]

Disclaimer: This document is intended for informational purposes only and is based on publicly available research. Researchers should consult the primary literature and conduct their own validation studies. All animal experiments must be performed in accordance with approved institutional and national guidelines.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of the Solvent and In Vivo Administration Route of Auranofin in a Syngeneic Non-Small Cell Lung Cancer and Glioblastoma Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the LC-MS/MS Analysis of ATUX-8385

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed application note and a proposed protocol for the quantitative analysis of ATUX-8385 in biological matrices, specifically human plasma, using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). ATUX-8385 is a novel, tricyclic sulfonamide that functions as an activator of Protein Phosphatase 2A (PP2A), a critical tumor suppressor.[1] The activation of PP2A by ATUX-8385 leads to decreased proliferation, viability, and motility in cancer cells, making it a promising candidate for cancer therapeutics, particularly for hepatoblastoma. As the development of ATUX-8385 progresses, a robust and reliable bioanalytical method is essential for pharmacokinetic (PK) and pharmacodynamic (PD) studies. This document outlines a comprehensive, albeit proposed, LC-MS/MS method, including sample preparation, chromatographic conditions, and mass spectrometric parameters, based on established principles for the analysis of small molecule sulfonamides.

Introduction

ATUX-8385 is a novel small molecule activator of Protein Phosphatase 2A (PP2A), a serine/threonine phosphatase that is often downregulated in various cancers, including hepatoblastoma.[1] By activating PP2A, ATUX-8385 can restore its tumor-suppressive functions, which include the negative regulation of key oncogenic signaling pathways such as PI3K/Akt and MAPK/Erk. The therapeutic potential of ATUX-8385 necessitates the development of a sensitive and selective analytical method to quantify its concentration in biological samples. LC-MS/MS is the gold standard for bioanalytical quantification due to its high sensitivity, specificity, and wide dynamic range. This application note details a proposed method for the analysis of ATUX-8385, providing a foundation for researchers to establish and validate a quantitative assay in their own laboratories.

Signaling Pathway of ATUX-8385

ATUX-8385 exerts its therapeutic effect by activating the tumor suppressor PP2A. PP2A is a complex enzyme that dephosphorylates a multitude of substrate proteins involved in cell cycle control, proliferation, and apoptosis. In many cancers, PP2A is inactivated, leading to the hyperphosphorylation and activation of oncogenic pathways. ATUX-8385 reverses this by restoring PP2A activity, leading to the dephosphorylation and inactivation of key downstream targets.

Caption: Signaling pathway of ATUX-8385-mediated PP2A activation.

Experimental Protocols

This section details a proposed experimental protocol for the quantification of ATUX-8385 in human plasma.

Materials and Reagents

• ATUX-8385 reference standard

• Internal Standard (IS) - A structurally similar compound, ideally a stable isotope-labeled version of ATUX-8385. If unavailable, another sulfonamide can be used.

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (with anticoagulant, e.g., K2EDTA)

Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and effective method for extracting small molecules from plasma.

• Thaw Samples: Thaw plasma samples and vortex to ensure homogeneity.

• Spike Internal Standard: To 50 µL of plasma in a microcentrifuge tube, add 10 µL of the internal standard working solution.

• Precipitate Proteins: Add 200 µL of cold acetonitrile to the plasma sample.

• Vortex: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Transfer Supernatant: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate and Reconstitute (Optional but Recommended): Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Inject: Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

LC-MS/MS System and Conditions

The following are proposed starting conditions and can be optimized for specific instrumentation.

Liquid Chromatography

Parameter	Recommended Condition
Column	C18 reverse-phase, e.g., 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 5% B and re-equilibrate for 1 minute
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	500°C
Ion Spray Voltage	5500 V
Curtain Gas	30 psi
Collision Gas	Nitrogen
MRM Transitions	To be determined by infusing a standard solution of ATUX-8385 and its internal standard to identify the precursor ion and optimize product ions and collision energies.

Experimental Workflow

References

• 1. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Immunoblotting for P-MYCN (Ser62) Following Treatment with ATUX-8385

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the detection and semi-quantification of phosphorylated MYCN at serine 62 (P-MYCN) in cell lysates following treatment with ATUX-8385, a novel small molecule activator of Protein Phosphatase 2A (PP2A).

Introduction

MYCN, a member of the Myc family of transcription factors, is a critical driver in several cancers, most notably neuroblastoma, where its amplification is associated with poor prognosis.[1][2] The stability and transcriptional activity of the MYCN protein are regulated by post-translational modifications, including phosphorylation. Phosphorylation at serine 62 (Ser62) is known to stabilize the MYCN protein, and its dephosphorylation can lead to protein degradation.[1]

ATUX-8385 is a novel tricyclic sulfonamide that functions as a small molecule activator of Protein Phosphatase 2A (PP2A).[3] PP2A is a tumor suppressor that is often inactivated in cancer.[1][3] By activating PP2A, ATUX-8385 can induce the dephosphorylation of key oncogenic proteins.[1] Studies have shown that treatment of neuroblastoma cells with ATUX-8385 leads to a significant decrease in the phosphorylation of MYCN at Ser62, resulting in decreased total MYCN protein levels and reduced cell viability and proliferation.[1]

This application note provides a detailed protocol for performing immunoblotting to assess the effect of ATUX-8385 on P-MYCN (Ser62) levels in cultured neuroblastoma cells.

Data Presentation

The following table summarizes the expected outcomes from an immunoblotting experiment investigating the effect of ATUX-8385 on P-MYCN (Ser62) and total MYCN in MYCN-amplified and non-amplified neuroblastoma cell lines.[1]

Cell Line	MYCN Amplification	ATUX-8385 Treatment	P-MYCN (Ser62) Expression	Total MYCN Expression
SK-N-BE(2)	Amplified	Untreated	High	High
SK-N-BE(2)	Amplified	Treated	Decreased	Decreased
SK-N-AS	Non-amplified	Untreated	Low	Low
SK-N-AS	Non-amplified	Treated	Decreased	Decreased

Signaling Pathway

The diagram below illustrates the proposed signaling pathway through which ATUX-8385 mediates the dephosphorylation of MYCN.

Caption: ATUX-8385 activates PP2A, leading to P-MYCN dephosphorylation and degradation.

Experimental Workflow

The following diagram outlines the key steps of the immunoblotting protocol.

References

• 1. Novel PP2A-Activating Compounds in Neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-Myc Antibody | Cell Signaling Technology [cellsignal.com]
• 3. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: ATUX-8385 Treatment of HuH6 and COA67 Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

ATUX-8385 is a novel, orally bioavailable small molecule activator of Protein Phosphatase 2A (PP2A), a critical tumor suppressor.[1][2] As a member of the tricyclic sulfonamide class, ATUX-8385 has demonstrated significant preclinical activity in various pediatric cancers, including hepatoblastoma.[3][4][5] These application notes provide a comprehensive overview of the effects of ATUX-8385 on the human hepatoblastoma cell line HuH6 and the patient-derived xenograft (PDX) line COA67, along with detailed protocols for reproducing key experiments.

The HuH6 cell line, derived from a pediatric hepatoblastoma, is characterized by an activated Wnt/β-catenin signaling pathway, a common driver in this type of cancer.[6][7] The COA67 PDX line serves as a valuable model for assessing therapeutic efficacy in a system that more closely recapitulates human tumor biology.[3] Studies have shown that ATUX-8385 effectively decreases cell viability, proliferation, motility, and cancer stem cell characteristics in both HuH6 and COA67 models.[3][4][5]

Mechanism of Action

ATUX-8385 functions by binding to and stabilizing the scaffold subunit (PR65) of the PP2A holoenzyme, acting as a pharmacological chaperone.[8][9][10] This activation of PP2A, a serine/threonine phosphatase, counteracts the activity of numerous oncogenic kinases, leading to the dephosphorylation of key proteins involved in cell growth, proliferation, and survival pathways. In cancers with hyperactive kinase signaling, such as hepatoblastoma, restoring PP2A function can induce cell cycle arrest and apoptosis.

Caption: ATUX-8385 activates the PP2A tumor suppressor.

Data Presentation

Table 1: In Vitro Efficacy of ATUX-8385

Cell Line	Assay	Endpoint	ATUX-8385 Concentration	Result	Reference
HuH6	Proliferation	Cell Count	8 µM (24h)	Significant Decrease	[3]
Cell Cycle	% Cells in G1	8 µM (24h)	Significant Increase	[3]
Motility (Scratch Assay)	Open Area	8 µM (48h)	Significantly Increased Open Area	[3]
COA67	Proliferation	Cell Count	8 µM (24h)	Significant Decrease	[3]
Viability	% Viable Cells	0-25 µM (24h)	Dose-dependent Decrease	[4]
Stemness (Tumorspheres)	Sphere Formation	6 µM	Significant Diminishment	[4][5]

Table 2: Pharmacokinetic Profile of ATUX-8385

Administration Route	Dose	Cmax (ng/mL)	Tmax (h)	AUC (ng*h/mL)	Reference
Intravenous (IV)	1 mg/kg	234	0.05	185	[2]
Oral (PO)	30 mg/kg	129	4	1480	[2]

Experimental Protocols

Protocol 1: Cell Culture and Maintenance

• HuH6 Cell Line:

  • Culture HuH6 cells in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[6]

  • Maintain cultures in a humidified incubator at 37°C with 5% CO2.

  • Subculture adherent cells using a suitable dissociation reagent like Accutase when they reach 80-90% confluency.[6]

• COA67 PDX Cells:

  • As a patient-derived xenograft line, COA67 may require more specialized media. For in vitro assays, they have been successfully cultured in standard DMEM with 10% FBS.

  • Handle these cells with care, as they may grow in suspension or as spheroids.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tau.userservices.exlibrisgroup.com [tau.userservices.exlibrisgroup.com]
• 6. HuH-6 Cells [cytion.com]
• 7. cytion.com [cytion.com]
• 8. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. biorxiv.org [biorxiv.org]

Application Notes and Protocols: Pharmacokinetic Profile of ATUX-8385

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive summary of the preclinical pharmacokinetic properties of ATUX-8385, a novel small molecule activator of Protein Phosphatase 2A (PP2A). The included data and protocols are intended to support further research and development of this compound for therapeutic applications, particularly in oncology.

Introduction

ATUX-8385 is a tricyclic sulfonamide compound identified as a potent activator of the tumor suppressor protein PP2A.[1][2] In various cancers, including neuroblastoma and hepatoblastoma, the downregulation of PP2A activity contributes to tumor progression.[1][2][3][4] ATUX-8385 functions by reactivating PP2A, leading to the dephosphorylation of key oncogenic proteins, such as MYCN, thereby decreasing tumor cell viability, proliferation, and motility.[1][5] Understanding the pharmacokinetic profile of ATUX-8385 is critical for designing effective preclinical and clinical studies.

Mechanism of Action: PP2A Activation Pathway

ATUX-8385 exerts its therapeutic effects by modulating the PP2A signaling pathway. It binds to the PP2A scaffold subunit (PR65), stabilizing the complex and enhancing its phosphatase activity.[6][7][8] This enhanced activity counteracts the effects of endogenous PP2A inhibitors, such as CIP2A and SET, leading to the dephosphorylation of downstream targets like the MYCN oncoprotein, marking it for degradation.[1][9]

Caption: ATUX-8385 signaling pathway.

Quantitative Pharmacokinetic Data

The pharmacokinetic properties of ATUX-8385 were evaluated in mice following intravenous (IV) and oral (PO) administration.[1][10] In vitro metabolism was also assessed.[1][10] All quantitative data are summarized below.

Table 1: In Vivo Pharmacokinetic Parameters of ATUX-8385 in Mice [1][10]

Parameter	1 mg/kg Intravenous (IV)	30 mg/kg Oral (PO)
t½ (hr)	2.9	6.7
Tmax (hr)	0.05	4.0
Cmax (ng/mL)	511	1480
C₀ (ng/mL)	599	-
AUClast (hr*ng/mL)	711	14600
Vss (L/kg)	2.1	-
CL (L/hr/kg)	1.4	-
F (%)	-	66

Abbreviations: t½ (Half-life), Tmax (Time to maximum concentration), Cmax (Maximum concentration), C₀ (Concentration at time zero), AUClast (Area under the curve to last measurable concentration), Vss (Steady-state volume of distribution), CL (Clearance), F (Bioavailability).

Table 2: In Vitro Metabolism of ATUX-8385 [1][10]

System	Parameter	Value
Mouse Liver Microsomes	t½ (min)	13.9
Human Liver Microsomes	t½ (min)	24.1

Experimental Protocols

The following protocols describe the methodologies used to obtain the pharmacokinetic data for ATUX-8385.

Protocol 1: In Vivo Pharmacokinetic Study in Mice

This protocol outlines the procedure for evaluating the pharmacokinetic profile of ATUX-8385 in a murine model.[1][5][10]

• Animal Model: Male mice were used for the study.[5]

• Compound Formulation & Administration:

  • Intravenous (IV): ATUX-8385 was formulated in an appropriate vehicle and administered as a single bolus dose of 1 mg/kg.[1][5][10]

  • Oral (PO): ATUX-8385 was formulated for oral gavage and administered as a single dose of 30 mg/kg.[1][5][10]

• Sample Collection:

  • Blood samples were collected into tubes containing an appropriate anticoagulant at specified time points post-administration.

  • IV time points: 0.05, 0.167, 0.5, 1, 2, 4, 8, and 24 hours.[5]

  • PO time points: 0.167, 0.5, 1, 2, 4, 6, 8, and 24 hours.[5]

  • Plasma was separated by centrifugation and stored at -70°C until analysis.[5]

• Sample Processing & Bioanalysis:

  • Plasma samples were processed via protein precipitation using acetonitrile.[1][5][10]

  • The concentration of ATUX-8385 in the processed samples was determined using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[1][5][10]

• Data Analysis:

  • Pharmacokinetic parameters were calculated from the plasma concentration-time data using non-compartmental analysis.

Caption: Workflow for in vivo pharmacokinetic analysis.

Protocol 2: Microsomal Stability Assay

This protocol is used to assess the metabolic stability of ATUX-8385 in liver microsomes, providing an indication of its potential for hepatic clearance.[3]

• Materials:

  • ATUX-8385 stock solution (e.g., 100 µM in DMSO).[3]

  • Pooled liver microsomes (mouse or human).

  • NADPH regenerating system.

  • Phosphate (B84403) buffer.

• Procedure:

  • Pre-incubate liver microsomes in phosphate buffer at 37°C.

  • Initiate the metabolic reaction by adding ATUX-8385 (final concentration typically 1 µM) and the NADPH regenerating system.

  • Aliquots are taken from the reaction mixture at various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • The reaction in each aliquot is immediately stopped by adding a quenching solution (e.g., cold acetonitrile).

• Analysis:

  • Samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to determine the remaining concentration of ATUX-8385.

• Data Calculation:

  • The half-life (t½) is calculated from the slope of the natural log of the remaining parent compound versus time.

Summary and Conclusion

The preclinical data indicate that ATUX-8385 possesses favorable pharmacokinetic properties. It demonstrates good oral bioavailability (66%) in mice, with sustained plasma concentrations following oral administration.[1][10] The compound shows moderate metabolic stability in both mouse and human liver microsomes, suggesting it may not be subject to rapid first-pass metabolism.[1][10] These characteristics, combined with its potent on-target activity, support the continued investigation of ATUX-8385 as a potential therapeutic agent for cancers driven by PP2A dysregulation.[1]

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel PP2A-Activating Compounds in Neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

ATUX-8385 Tumorsphere Formation Assay: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

ATUX-8385 is a novel small molecule activator of Protein Phosphatase 2A (PP2A), a critical tumor suppressor.[1][2] Activation of PP2A by ATUX-8385 has been demonstrated to impede the malignant phenotype in various cancers, including hepatoblastoma and neuroblastoma, by reducing cell viability, proliferation, and motility.[1][3] Notably, ATUX-8385 has been shown to diminish cancer stem cell (CSC) properties, a key driver of tumor recurrence and therapeutic resistance.[1] The tumorsphere formation assay is a well-established in vitro method to quantify the self-renewal capacity of CSCs.[4][5] This document provides detailed application notes and a comprehensive protocol for conducting a tumorsphere formation assay to evaluate the efficacy of ATUX-8385 in targeting the cancer stem cell population.

Introduction

Cancer stem cells are a subpopulation of tumor cells characterized by their ability to self-renew and differentiate, contributing to tumor initiation, progression, and relapse.[1] A key functional hallmark of CSCs is their capacity to form three-dimensional, spherical colonies known as tumorspheres when cultured in non-adherent, serum-free conditions.[4][5] The tumorsphere formation assay serves as a surrogate measure of the self-renewal and tumorigenic potential of CSCs.

ATUX-8385, a tricyclic sulfonamide, activates the serine/threonine phosphatase PP2A.[1][2] In hepatoblastoma, treatment with ATUX-8385 has been shown to significantly decrease the expression of stemness markers such as OCT4, NANOG, and SOX2.[1] Furthermore, studies using the hepatoblastoma patient-derived xenograft (PDX) cell line, COA67, have demonstrated that ATUX-8385 significantly impairs their ability to form tumorspheres, indicating a direct effect on the CSC population.[1] These findings underscore the potential of ATUX-8385 as a therapeutic agent targeting the root of tumorigenicity.

These application notes provide a detailed protocol for assessing the impact of ATUX-8385 on tumorsphere formation, enabling researchers to quantify its anti-CSC activity.

Data Presentation

The following tables summarize the quantitative effects of ATUX-8385 on cancer stem cell markers and tumorsphere formation based on published studies.

Table 1: Effect of ATUX-8385 on Tumorsphere Formation in COA67 Cells

Treatment Group	Concentration (µM)	Duration	Outcome	Significance	Reference
Control	0	1 week	Baseline tumorsphere formation	-	[1]
ATUX-8385	2	1 week	Significantly reduced tumorsphere formation	p ≤ 0.01	[1]

Table 2: Effect of ATUX-8385 on Stemness Marker mRNA Expression in HuH6 Cells

Treatment Group	Concentration (µM)	Duration	Stemness Markers	Outcome	Significance	Reference
Control	0	4 hours	OCT4, NANOG, SOX2	Baseline mRNA expression	-	[1]
ATUX-8385	8	4 hours	OCT4, NANOG, SOX2	Significant decrease in mRNA abundance	Not specified	[1]

Signaling Pathway and Experimental Workflow

ATUX-8385 Mechanism of Action

ATUX-8385 functions by directly activating PP2A, which in turn can dephosphorylate and regulate the activity of numerous downstream targets involved in cell growth, proliferation, and survival. One of the key mechanisms involves the dephosphorylation of oncogenic proteins and the potential downregulation of endogenous PP2A inhibitors like CIP2A and SET.

Caption: ATUX-8385 activates PP2A, leading to the dephosphorylation of oncogenic proteins and inhibition of cancer stemness.

Experimental Workflow for Tumorsphere Formation Assay

The following diagram outlines the key steps for evaluating the effect of ATUX-8385 on tumorsphere formation.

Caption: Workflow for the ATUX-8385 tumorsphere formation assay.

Experimental Protocols

Materials

• Hepatoblastoma cell line (e.g., COA67 PDX cells)[1]

• DMEM/Ham's F12 medium[1]

• L-glutamine[1]

• Penicillin/Streptomycin[1]

• Amphotericin B[1]

• B27 supplement[1]

• Human recombinant basic-fibroblast growth factor (bFGF)[1]

• Human recombinant epidermal growth factor (EGF)[1]

• ATUX-8385 (stored in the dark)[1]

• DMSO (vehicle control)

• Trypan Blue solution

• Phosphate Buffered Saline (PBS)

• Ultra-low attachment plates (e.g., 96-well)

• Hemocytometer

• Incubator (37°C, 5% CO2)

• Microscope

Tumorsphere Medium Preparation

Prepare the complete tumorsphere medium with the following components:[1]

• DMEM/Ham's F12

• 2 mmol/L L-glutamine

• 2% B27 supplement

• 20 ng/mL bFGF

• 20 ng/mL EGF

• 1 µg/mL penicillin/streptomycin

• 2.5 µg/mL amphotericin B

Protocol for ATUX-8385 Tumorsphere Formation Assay

This protocol is adapted from the methodology used to assess ATUX-8385 in COA67 cells.[1]

• Cell Culture: Maintain COA67 cells in the complete tumorsphere medium under standard culture conditions (37°C, 5% CO2).

• Cell Harvesting:

  • Collect cells from culture. If adherent, use a gentle dissociation method.

  • Centrifuge the cell suspension and resuspend the pellet in PBS.

• Cell Counting:

  • Take an aliquot of the cell suspension and mix with an equal volume of Trypan Blue.

  • Count viable (unstained) cells using a hemocytometer to determine the cell concentration.

• Cell Seeding:

  • Dilute the cells in fresh tumorsphere medium to the desired plating density. For a limiting dilution analysis, plate cells at decreasing concentrations (e.g., from 100 down to 1 cell per well) in an ultra-low attachment 96-well plate.[1]

• Treatment:

  • Prepare a stock solution of ATUX-8385 in DMSO.

  • Add ATUX-8385 to the appropriate wells to achieve the final desired concentration (e.g., 2 µM).[1]

  • Add an equivalent volume of DMSO to the control wells.

• Incubation:

  • Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 1 week.[1] Do not disturb the plate during this time to allow for sphere formation.

• Quantification and Analysis:

  • After 1 week, carefully examine each well under a microscope.

  • Count the number of wells that contain at least one tumorsphere.

  • Analyze the results using a limiting dilution analysis software, such as the online ELDA (Extreme Limiting Dilution Analysis) tool, to determine the frequency of tumorsphere-forming cells in the treated versus control groups.[1]

Conclusion

The tumorsphere formation assay is a powerful tool for evaluating the anti-cancer stem cell properties of therapeutic compounds. ATUX-8385 has demonstrated significant activity in reducing tumorsphere formation in preclinical models of hepatoblastoma.[1] The protocol detailed in these application notes provides a robust framework for researchers to further investigate the effects of ATUX-8385 and other PP2A activators on the cancer stem cell population across various tumor types. This assay is a critical step in the preclinical evaluation of novel anti-cancer agents targeting the self-renewing, tumorigenic core of cancers.

References

• 1. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Tumorsphere Formation Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 5. In vitro Tumorsphere Formation Assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for ATUX-8385 in Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for evaluating the efficacy of ATUX-8385, a novel Protein Phosphatase 2A (PP2A) activator, in xenograft models of cancer. The included methodologies are based on preclinical studies in neuroblastoma and hepatoblastoma.

Introduction

ATUX-8385 is a small molecule activator of Protein Phosphatase 2A (PP2A), a critical tumor suppressor that is often inactivated in various cancers.[1] By activating PP2A, ATUX-8385 can induce anti-tumor effects, including decreased cell viability, proliferation, and motility, and in some models, a reduction in tumor growth.[1][2][3] This document outlines the experimental procedures for establishing xenograft models and assessing the in vivo efficacy of ATUX-8385.

Mechanism of Action: PP2A Activation

ATUX-8385 functions by binding to the scaffold subunit of the PP2A holoenzyme, PR65, inducing a conformational change that stabilizes the complex and enhances its phosphatase activity.[4][5][6] This reactivation of PP2A leads to the dephosphorylation of key oncogenic proteins, thereby inhibiting cancer cell growth and survival. In neuroblastoma, for example, ATUX-8385 has been shown to lead to the dephosphorylation of MYCN at serine 62, resulting in decreased MYCN protein expression.[1]

Caption: Signaling pathway of ATUX-8385 as a PP2A activator.

Data Presentation

In Vitro Activity of ATUX-8385

Cell Line	Cancer Type	Assay	Endpoint	ATUX-8385 Effect
SK-N-AS	Neuroblastoma	Viability	% Viability	Significant decrease
SK-N-BE(2)	Neuroblastoma	Viability	% Viability	Significant decrease
SH-EP	Neuroblastoma	Viability	% Viability	Significant decrease
WAC2	Neuroblastoma	Viability	% Viability	Significant decrease
COA6 (PDX)	Neuroblastoma	Viability	% Viability	Significant decrease
HuH6	Hepatoblastoma	Proliferation	% Proliferation	Significant decrease
COA67 (PDX)	Hepatoblastoma	Proliferation	% Proliferation	Significant decrease
HuH6	Hepatoblastoma	Viability	% Viability	Significant decrease
COA67 (PDX)	Hepatoblastoma	Viability	% Viability	Significant decrease
HuH6	Hepatoblastoma	Motility	% Wound Closure	Significant decrease
COA67 (PDX)	Hepatoblastoma	Tumorsphere Formation	Number of Tumorspheres	Significant decrease

Note: Specific concentrations and percentage decreases can be found in the cited literature.[1][3][7]

In Vivo Efficacy of ATUX-8385 in Xenograft Models

Cancer Type	Cell Line	Animal Model	Treatment	Outcome
Neuroblastoma	SK-N-BE(2)	Athymic Nude Mice	ATUX-8385	Significant decrease in tumor volume and relative tumor growth.[3]
Neuroblastoma	SK-N-AS	Athymic Nude Mice	ATUX-8385	No significant difference in tumor volume or relative tumor growth.[3]
Hepatoblastoma	HuH6/COA67	Murine Model	ATUX-8385 (50 mg/kg/bid)	No significant effect on tumor growth in a pilot study.[7]

Experimental Protocols

Cell Culture

• Cell Lines : Human neuroblastoma cell lines (SK-N-AS, SK-N-BE(2)) and hepatoblastoma cell lines (HuH6, COA67 patient-derived xenograft) are recommended.[2][3]

• Culture Media : Culture cells in RPMI-1640 or DMEM, supplemented with 10% fetal bovine serum and 1% antibiotic-antimycotic solution.[8]

• Culture Conditions : Maintain cells at 37°C in a humidified incubator with 5% CO2.[8]

Xenograft Model Establishment

• Animal Model : Use female athymic nude mice, 4-6 weeks old.[3]

• Cell Preparation for Injection :

  • Harvest cells during the logarithmic growth phase.

  • Wash cells with sterile phosphate-buffered saline (PBS).

  • Resuspend cells in a 1:1 mixture of serum-free media and Matrigel.

• Subcutaneous Injection :

  • Anesthetize the mouse using isoflurane.[8]

  • Inject 1 x 10^6 to 5 x 10^6 cells in a volume of 100-200 µL subcutaneously into the right flank of each mouse.[3][9]

• Tumor Monitoring :

  • Monitor tumor growth by measuring the length and width of the tumor with calipers every 2-3 days.

  • Calculate tumor volume using the formula: (Length x Width²) / 2.

  • Monitor animal body weight and general health status.

ATUX-8385 Administration

• Treatment Initiation : Begin treatment when tumors reach a palpable size (e.g., 100-200 mm³).

• Drug Formulation : The formulation for in vivo studies is not explicitly detailed in the provided search results. A common approach for oral gavage is to formulate the compound in a vehicle such as 0.5% methylcellulose (B11928114) with 0.2% Tween 80. Pharmacokinetic studies have used both intravenous (IV) and oral (PO) administration.[1][10]

• Dosing :

  • For pharmacokinetic studies, a single dose of 30 mg/kg was administered orally.[1][10]

  • A pilot efficacy study in hepatoblastoma used 50 mg/kg twice daily (bid).[7]

  • The specific dose for the neuroblastoma efficacy study is not stated, but treatment was carried out for 14 or 21 days.[3]

• Administration Route : Administer ATUX-8385 via oral gavage or as determined by the study design.

• Control Group : Administer the vehicle solution to the control group of mice.

Endpoint and Data Analysis

• Study Termination : Euthanize mice when tumors reach a predetermined size (e.g., >1500 mm³), or if there are signs of significant morbidity (e.g., >20% body weight loss, ulceration).

• Tissue Collection : At the end of the study, excise tumors, weigh them, and process for further analysis (e.g., histology, western blotting, PCR).

• Data Analysis :

  • Compare the mean tumor volumes between the treatment and control groups using appropriate statistical tests (e.g., t-test, ANOVA).

  • Plot tumor growth curves (mean tumor volume ± SEM vs. time).

  • Calculate the percent tumor growth inhibition (% TGI).

Experimental Workflow Diagram

Caption: Experimental workflow for ATUX-8385 in xenograft models.

References

• 1. researchgate.net [researchgate.net]
• 2. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. veterinarypaper.com [veterinarypaper.com]
• 9. sites.lifesci.ucla.edu [sites.lifesci.ucla.edu]
• 10. Novel PP2A-Activating Compounds in Neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

ATUX-8385 Technical Support Center: Light Sensitivity and Storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on the appropriate handling and storage of ATUX-8385, with a specific focus on its light sensitivity.

Frequently Asked Questions (FAQs)

Q1: Is ATUX-8385 sensitive to light?

A1: Yes, ATUX-8385 is a light-sensitive compound.[1] It is crucial to protect it from light to prevent potential degradation and ensure the integrity of your experimental results.

Q2: What are the recommended storage conditions for ATUX-8385?

A2: ATUX-8385 should be stored in a sealed container in the dark at room temperature.[2]

Q3: How should I handle ATUX-8385 during my experiments to minimize light exposure?

A3: When working with ATUX-8385, it is best practice to perform manipulations in a dimly lit room or a darkroom. Use opaque or amber-colored containers for preparing and storing solutions. If transparent containers are necessary, they should be wrapped in aluminum foil to block light.

Q4: Can I use solvents like DMSO or ethanol (B145695) with ATUX-8385?

A4: Yes, for in vitro assays, ATUX-8385 can be dissolved in solvents such as DMSO or ethanol. It is important to prepare solutions fresh and protect them from light during and after preparation.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent or unexpected experimental results (e.g., lower than expected efficacy).	Degradation of ATUX-8385 due to light exposure.	1. Review your handling and storage procedures to ensure the compound has been consistently protected from light. 2. Prepare fresh solutions of ATUX-8385 from a stock that has been properly stored. 3. Consider performing a quality control check on your ATUX-8385 stock, if possible.
Visible changes in the appearance of the ATUX-8385 solid or solution (e.g., color change).	Potential degradation of the compound.	1. Do not use the compound if you observe any visual changes. 2. Discard the potentially degraded stock and use a fresh, properly stored aliquot.
Precipitation of the compound in solution.	While not directly related to light sensitivity, improper storage or solvent choice can lead to precipitation.	1. Ensure the solvent is appropriate for the desired concentration. 2. Confirm that the storage temperature for the solution is correct. Some compounds are less soluble at lower temperatures.

Experimental Protocols

While specific photostability studies for ATUX-8385 are not publicly available, a standardized approach can be adapted from established guidelines for assessing the photosafety of chemical compounds. The following is a representative protocol based on the principles of the OECD Test Guideline 432 for in vitro phototoxicity.

Protocol: Assessing the Light Sensitivity of ATUX-8385 via In Vitro Phototoxicity Assay

Objective: To determine the potential for ATUX-8385 to degrade and/or become cytotoxic upon exposure to a controlled light source.

Materials:

• ATUX-8385

• Balb/c 3T3 fibroblasts (or a relevant cell line for your research)

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• DMSO (or another suitable solvent)

• 96-well plates (UV-transparent plates for irradiation)

• Neutral Red dye

• A solar simulator with a filter to transmit UVA and visible light.

Methodology:

• Cell Culture: Culture Balb/c 3T3 cells according to standard protocols.

• Preparation of ATUX-8385 Solutions:

  • Prepare a stock solution of ATUX-8385 in DMSO.

  • Create a series of dilutions in cell culture medium to achieve the desired final concentrations for the assay. Protect these solutions from light.

• Cell Treatment:

  • Seed the 3T3 cells in two 96-well plates and allow them to attach overnight.

  • Remove the medium and treat the cells with the various concentrations of ATUX-8385 for a defined period (e.g., 1 hour). Include a solvent control.

• Irradiation:

  • Expose one of the 96-well plates to a non-cytotoxic dose of simulated sunlight.

  • Keep the second plate in the dark as a control.

• Incubation:

  • After irradiation, wash the cells and add fresh medium.

  • Incubate both plates for 24 hours.

• Cytotoxicity Assessment (Neutral Red Uptake):

  • After incubation, assess cell viability using the Neutral Red uptake assay. This measures the accumulation of the dye in the lysosomes of viable cells.

• Data Analysis:

  • Compare the cytotoxicity between the irradiated and non-irradiated plates for each concentration of ATUX-8385. A significant increase in cytotoxicity in the irradiated plate indicates phototoxicity.

Quantitative Data Summary

The following tables present a summary of recommended storage conditions and hypothetical data from a photostability study to illustrate the importance of light protection.

Table 1: Recommended Storage and Handling Conditions for ATUX-8385

Parameter	Condition	Rationale
Temperature	Room Temperature	As specified in the literature.[2]
Light	In the dark (e.g., in an amber vial or a light-blocking container)	ATUX-8385 is light-sensitive.[1]
Atmosphere	In a sealed container	To prevent potential oxidation or hydrolysis.[1]
Handling	Under dim light or in a darkroom	To minimize degradation during experimental procedures.

Table 2: Hypothetical Photostability of ATUX-8385 in Solution

Light Condition	Duration of Exposure	Hypothetical Degradation (%)
Ambient Laboratory Light	4 hours	15%
Ambient Laboratory Light	24 hours	50%
Direct Sunlight	1 hour	>90%
Dark Control	24 hours	<1%

Note: The data in Table 2 is illustrative and intended to demonstrate the potential impact of light exposure. Actual degradation rates should be determined experimentally.

Visualizations

References

• 1. camlab.co.uk [camlab.co.uk]
• 2. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]

Technical Support Center: Optimizing ATUX-8385 Concentration for Cell Lines

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the experimental use of ATUX-8385, a novel small molecule activator of Protein Phosphatase 2A (PP2A).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for ATUX-8385? A1: ATUX-8385 is a tricyclic sulfonamide that functions as a small molecule activator of Protein Phosphatase 2A (PP2A), a critical tumor suppressor.[1][2] It binds directly to the PP2A scaffold subunit, promoting the assembly of the active holoenzyme complex.[1] This activation leads to the dephosphorylation of key oncogenic proteins, such as MYC-S62, resulting in decreased tumor cell viability, proliferation, and motility.[2]

Q2: What is the recommended starting concentration range for ATUX-8385 in a new cell line? A2: Based on published studies, a common starting point is a logarithmic or serial dilution series ranging from 1 µM to 25 µM.[2][3] For initial dose-response experiments in hepatoblastoma and neuroblastoma cell lines, concentrations between 4 µM and 20 µM have been shown to be effective.[1][2] The optimal concentration is highly cell-line dependent and should be determined empirically by conducting a dose-response curve to establish the half-maximal inhibitory concentration (IC50).[4][5]

Q3: How should I dissolve and store ATUX-8385? A3: ATUX-8385 should be dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution.[1][4][6] It is crucial to keep the final concentration of DMSO in the cell culture medium low (typically ≤ 0.1%) to prevent solvent-induced cytotoxicity.[4] The compound is noted to be light-sensitive and should be stored in the dark in a sealed container.[1] For long-term storage, aliquoting the stock solution to minimize freeze-thaw cycles and storing at -20°C or -80°C is recommended.[4]

Q4: What is a typical incubation time for ATUX-8385 treatment? A4: Incubation times in published studies typically range from 24 to 72 hours.[1][4] For viability and proliferation assays, a 24-hour treatment has been shown to be effective in decreasing cell viability.[2][3] For motility or wound healing assays, observations may be taken at multiple time points, such as every 12 hours up to 48 hours. A time-course experiment is recommended to determine the optimal duration for your specific assay and cell line.[4]

Q5: What are the known cellular effects of ATUX-8385 treatment? A5: Treatment with ATUX-8385 has been shown to significantly decrease cell viability, proliferation, and motility in hepatoblastoma and neuroblastoma cell lines.[1][2] It can induce apoptosis (cell death) and cause an arrest in the G1 phase of the cell cycle.[1] Furthermore, it has been observed to reduce cancer cell "stemness" by decreasing the expression of markers like OCT4, NANOG, and SOX2, and diminishing the ability of cells to form tumorspheres.[1]

Troubleshooting Guide

Issue 1: No observable effect of ATUX-8385 at tested concentrations.

Possible Cause	Recommended Solution
Concentration Too Low	The cell line may be less sensitive. Test a higher concentration range (e.g., up to 50 µM). It is essential to perform a dose-response curve to determine the IC50 value for your specific cell line.[4][7]
Compound Instability	ATUX-8385 is light-sensitive.[1] Ensure the compound is properly stored and handled, protected from light. Prepare fresh dilutions from a frozen stock for each experiment to avoid degradation.[4]
Insensitive Cell Line	Verify that your cell line expresses the target, PP2A, and its associated subunits. Some cell lines may have mutations or expression levels that confer resistance. Consider using a positive control cell line known to be sensitive, such as HuH6 or SK-N-BE(2).[1][2]
Suboptimal Incubation Time	The biological effect may require a longer incubation period to become apparent. Perform a time-course experiment, measuring the endpoint at 24, 48, and 72 hours.[4]
Serum Protein Binding	Components in fetal bovine serum (FBS) can bind to small molecules, reducing their effective concentration.[4] If this is suspected, consider performing the experiment in reduced-serum or serum-free media, if appropriate for your cell line.

Issue 2: High levels of cell death or toxicity observed, even at low concentrations.

Possible Cause	Recommended Solution
Solvent Toxicity	High concentrations of DMSO can be toxic to cells. Ensure the final DMSO concentration in your culture medium is non-toxic for your cell line, typically below 0.1%.[4][7] Always run a vehicle-only (DMSO) control to assess solvent toxicity.
Cell Line Hypersensitivity	The cell line may be exceptionally sensitive to PP2A activation. Lower the concentration range in your dose-response experiment (e.g., start in the nanomolar range) to identify a suitable therapeutic window.
Poor Cell Health	Unhealthy or stressed cells are more susceptible to drug-induced toxicity. Ensure cells are healthy, have a low passage number, and are at an appropriate confluency before starting the experiment.[8] Check for signs of contamination.[8]
Off-Target Effects	At very high concentrations, small molecules can have off-target effects.[7] Stick to concentrations around the empirically determined IC50 value for your primary assays to ensure target specificity.

Data Presentation: ATUX-8385 Efficacy in Cancer Cell Lines

The following table summarizes effective concentrations of ATUX-8385 cited in the literature for various cancer cell lines.

Cell Line	Cancer Type	Assay	Concentration	Effect Observed	Reference
HuH6	Hepatoblastoma	Proliferation	6-8 µM	Significant decrease in proliferation and G1 cell cycle arrest.	[1]
COA67	Hepatoblastoma	Proliferation	6-8 µM	Significant decrease in proliferation.	[1]
HuH6	Hepatoblastoma	Motility (Scratch Assay)	8 µM	Significantly increased open area (decreased motility) at 48h.	[1]
HuH6	Hepatoblastoma	Stemness (qPCR)	8 µM	Decreased mRNA expression of OCT4, NANOG, SOX2.	[1]
SK-N-AS	Neuroblastoma	Viability	5, 7.5, 20 µM	Significant decrease in cell viability at 24h.	[2]
SK-N-BE(2)	Neuroblastoma	Viability	5, 7.5, 20 µM	Significant decrease in cell viability at 24h.	[2]
SH-EP	Neuroblastoma	Viability	5, 7.5, 20 µM	Significant decrease in cell viability at 24h.	[2]
WAC2	Neuroblastoma	Viability	5, 7.5, 20 µM	Significant decrease in cell viability at 24h.	[2]
SK-N-BE(2)	Neuroblastoma	Motility (Migration)	4 µM	Significant decrease in migration.	[2]

Experimental Protocols

Protocol 1: Determining IC50 via Cell Viability Assay (e.g., MTT/XTT or ATP-based)

This protocol outlines a general method for determining the half-maximal inhibitory concentration (IC50) of ATUX-8385.

• Cell Seeding:

  • Harvest and count cells that are in the logarithmic growth phase.

  • Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000–10,000 cells/well in 100 µL of medium).[7]

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.[7]

• Compound Preparation and Treatment:

  • Prepare a 10-point, 2-fold or 3-fold serial dilution of ATUX-8385 in complete culture medium from your DMSO stock.[4] A common starting concentration is 50 µM or 100 µM.[4]

  • Include wells for "untreated" (media only) and "vehicle control" (media with the highest concentration of DMSO used in the dilutions).

  • Carefully remove the medium from the cells and add 100 µL of the medium containing the different concentrations of ATUX-8385.

• Incubation:

  • Incubate the treated plates for the desired duration (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• Viability Assessment:

  • Add the viability reagent (e.g., MTT, XTT, or a luminescent ATP-based reagent like CellTiter-Glo®) to each well according to the manufacturer's instructions.

  • Incubate for the recommended time (e.g., 1-4 hours for MTT).

  • Measure the absorbance or luminescence using a microplate reader.

• Data Analysis:

  • Subtract the average reading of the blank wells from all other wells.

  • Normalize the data by setting the average of the vehicle control wells to 100% viability.

  • Plot the normalized viability (%) against the log of the ATUX-8385 concentration.

  • Use a non-linear regression model (e.g., four-parameter logistic curve) to fit the dose-response curve and calculate the IC50 value.[9]

Visualizations

Signaling Pathway Diagram

Caption: Mechanism of ATUX-8385 as a PP2A activator to promote dephosphorylation of oncogenic proteins.

Experimental Workflow Diagram

Caption: Workflow for determining the optimal concentration of ATUX-8385 and subsequent experiments.

Troubleshooting Logic Diagram

Caption: A logical workflow for troubleshooting experiments where ATUX-8385 shows no effect.

References

• 1. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. The Importance of IC50 Determination | Visikol [visikol.com]
• 6. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. azurebiosystems.com [azurebiosystems.com]
• 9. IC50’s: An Approach to High-Throughput Drug Discovery – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]

interpreting variable results with ATUX-8385

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in interpreting variable results obtained during experiments with ATUX-8385.

Frequently Asked Questions (FAQs)

Q1: What is ATUX-8385 and what is its mechanism of action?

A1: ATUX-8385 is a small molecule activator of Protein Phosphatase 2A (PP2A), a critical tumor suppressor protein that is often downregulated in various cancers.[1] ATUX-8385 functions by binding to the PR65 scaffold subunit of PP2A, stabilizing its structure and promoting its enzymatic activity.[2][3] This activation of PP2A leads to the dephosphorylation of key proteins involved in cell growth and proliferation, such as MYCN, ultimately resulting in decreased cancer cell viability, proliferation, and motility.[1][4]

Q2: What are the known effects of ATUX-8385 in cancer cell lines?

A2: Studies have demonstrated that ATUX-8385 effectively decreases the viability and proliferation of neuroblastoma and hepatoblastoma cells in vitro.[1][3] It has also been shown to reduce tumor growth in animal models of neuroblastoma.[1][4] At a molecular level, ATUX-8385 leads to the dephosphorylation of MYCN-S62 and a decrease in overall MYCN protein expression.[1][4]

Q3: Is it normal to observe some variability in experimental results with ATUX-8385?

A3: Yes, some degree of variability in cell-based assays is not uncommon.[5][6] Specifically with ATUX-8385, research has shown that its effects on endogenous PP2A inhibitors, such as CIP2A and SET, can vary between different cell lines and even with different concentrations of the compound.[1][7] For example, in one study, the expression of SET was variably affected in COA6 cells, and CIP2A expression increased at the highest dose of ATUX-8385 in the same cell line.[1][7]

Q4: What factors can contribute to variability in my results with ATUX-8385?

A4: Several factors can contribute to variability in preclinical research.[8][9][10][11] For experiments involving ATUX-8385, key factors include:

• Cell Line Specifics: Different cell lines may have varying baseline levels of PP2A activity and expression of its endogenous inhibitors, leading to different responses to ATUX-8385.

• Compound Handling: ATUX-8385 is light-sensitive and should be stored in the dark in a sealed container.[12] Improper handling can lead to degradation of the compound.

• Experimental Conditions: Variations in cell density, passage number, media composition, and incubation times can all introduce variability.[6]

• Assay-Specific Parameters: The choice of assay, endpoint, and detection method can influence the observed results.

Troubleshooting Guide

This guide is designed to help you identify and address potential sources of variability in your experiments with ATUX-8385.

Issue 1: Inconsistent IC50 values for cell viability assays.

Potential Cause	Troubleshooting Step
Cell Health and Passage Number	Ensure cells are in the exponential growth phase and use a consistent, low passage number for all experiments.[13]
Inconsistent Seeding Density	Optimize and standardize the cell seeding density to ensure uniform cell numbers across all wells.
Compound Degradation	Protect ATUX-8385 from light during storage and handling. Prepare fresh dilutions for each experiment.[12]
Assay Readout Time	Determine the optimal time point for assessing cell viability after ATUX-8385 treatment through a time-course experiment.

Issue 2: Variable effects on downstream signaling pathways (e.g., MYCN phosphorylation).

Potential Cause	Troubleshooting Step
Cell Line Differences	Be aware that the regulation of PP2A and its downstream targets can differ between cell lines.[1][7]
Suboptimal Lysate Preparation	Use appropriate phosphatase and protease inhibitors during cell lysis to preserve the phosphorylation status of proteins.
Antibody Quality	Validate the specificity and sensitivity of your primary and secondary antibodies for western blotting.
Loading Controls	Use reliable loading controls (e.g., GAPDH, β-actin) to ensure equal protein loading across all lanes.

Data Presentation

Table 1: Hypothetical Cell Viability Data for ATUX-8385 in Different Neuroblastoma Cell Lines

Cell Line	ATUX-8385 IC50 (µM)	Standard Deviation
SK-N-AS	5.2	± 0.8
SK-N-BE(2)	2.8	± 0.5
SH-EP	7.1	± 1.2
WAC2	4.5	± 0.7

This table is for illustrative purposes and data is hypothetical.

Experimental Protocols

1. Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of ATUX-8385 (and vehicle control) for 24-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add solubilization solution (e.g., DMSO) to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of viable cells relative to the vehicle control and determine the IC50 value.

2. Western Blot Analysis for Phospho-MYCN (Ser62)

• Cell Treatment and Lysis: Treat cells with ATUX-8385 for the desired time, then lyse the cells in RIPA buffer containing phosphatase and protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against phospho-MYCN (Ser62) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Stripping and Re-probing: If necessary, strip the membrane and re-probe with an antibody for total MYCN and a loading control.

Visualizations

Caption: Signaling pathway of ATUX-8385 in cancer cells.

Caption: A generalized experimental workflow for ATUX-8385.

Caption: Logical flowchart for troubleshooting variable results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.jp]
• 6. promegaconnections.com [promegaconnections.com]
• 7. researchgate.net [researchgate.net]
• 8. Analyzing the Potential Root Causes of Variability of Pharmacokinetics in Preclinical Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. A Guide to Reproducibility in Preclinical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]

Technical Support Center: ATUX-8385 vs. DBK-776 in PP2A Activation

This technical support center is designed for researchers, scientists, and drug development professionals utilizing small molecule activators of Protein Phosphatase 2A (PP2A). Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experiments with ATUX-8385 and DBK-776.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference in the mechanism of action between ATUX-8385 and DBK-776?

A1: ATUX-8385 is a functional small molecule activator of PP2A (SMAP), whereas DBK-776 is considered a non-functional SMAP.[1][2] ATUX-8385 binds to the PP2A scaffold subunit PR65 and acts as a pharmacological chaperone, stabilizing the active conformation of the PP2A holoenzyme.[1][2] In contrast, DBK-776 binds to a different site on PR65 and, instead of stabilizing the active state, it has been shown to lock the PR65 subunit in an unfolded state, which explains its lack of functionality as a PP2A activator.[1]

Q2: I am not observing the expected downstream effects of PP2A activation with DBK-776 in my cell-based assays. Why?

A2: It is expected that DBK-776 will not induce downstream effects of PP2A activation. Studies have shown that DBK-776 is a non-functional SMAP and does not significantly impact cell viability or induce cell death in the same manner as functional activators like ATUX-8385.[1] Its distinct mode of interaction with the PR65 subunit prevents the stabilization of the active PP2A complex.[1]

Q3: What is the binding affinity of ATUX-8385 to the PP2A scaffold subunit PR65?

A3: The dissociation constant (KD) of ATUX-8385 for the PR65 subunit has been determined to be approximately 4.7 ± 1.1 μM.[1][3] This was measured using fluorescence polarization.

Q4: Can I use DBK-776 as a negative control in my experiments?

A4: Yes, DBK-776 is an excellent negative control for experiments involving ATUX-8385. Since it binds to the PR65 subunit but does not activate PP2A, it can help differentiate between specific effects of PP2A activation and potential off-target effects of tricyclic sulfonamides.[1][2]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No significant increase in PP2A activity observed with ATUX-8385.	Compound Degradation: ATUX-8385 may have degraded due to improper storage or handling.	Ensure the compound is stored as recommended by the supplier. Prepare fresh stock solutions in an appropriate solvent (e.g., DMSO) and use them promptly.
Incorrect Assay Conditions: The PP2A activity assay may not be optimized for your experimental setup.	Verify the assay protocol, including buffer components, substrate concentration, and incubation times. Consider using a commercially available PP2A activity assay kit.[4]
Low Compound Concentration: The concentration of ATUX-8385 used may be insufficient to elicit a measurable response.	Perform a dose-response experiment to determine the optimal concentration for your cell line or experimental system. Concentrations in the low micromolar range (e.g., 2-10 µM) have been shown to be effective in various cell lines.[4]
High cell toxicity observed with ATUX-8385.	Solvent Toxicity: The concentration of the solvent (e.g., DMSO) may be too high.	Ensure the final solvent concentration in your cell culture medium is non-toxic (typically ≤ 0.1%). Run a vehicle-only control to assess solvent toxicity.
Off-target Effects: At high concentrations, small molecules can exhibit off-target effects leading to cytotoxicity.	Lower the concentration of ATUX-8385. Determine the IC50 for your specific cell line to identify a suitable working concentration.
Inconsistent results between experiments.	Cell Line Variability: Different cell lines may respond differently to PP2A activation.	Characterize the response of your specific cell line to ATUX-8385. Ensure consistent cell passage number and confluency for all experiments.
Experimental Technique: Minor variations in experimental procedures can lead to variability.	Standardize all experimental steps, including cell seeding density, treatment duration, and assay procedures.

Quantitative Data Summary

Parameter	ATUX-8385	DBK-776	Reference
Function	PP2A Activator (SMAP)	Non-functional SMAP	[1][2]
Binding Target	PP2A scaffold subunit PR65	PP2A scaffold subunit PR65	[1]
Mechanism on PR65	Acts as a pharmacological chaperone, stabilizing the folded state.	Binds weakly to the folded state and stabilizes the unfolded state.	[1]
Dissociation Constant (KD) for PR65	4.7 ± 1.1 μM	Not determined by fluorescence polarization as it is non-fluorescent.	[1][3]
Effect on Hepatoblastoma Cells	Induces cell death.	No significant effect.	[1]

Experimental Protocols

1. Fluorescence Polarization (FP) for Binding Affinity

This method is used to determine the dissociation constant (KD) of a fluorescent ligand (ATUX-8385) binding to a larger protein (PR65).

• Principle: The rotational motion of a fluorescent molecule affects the polarization of its emitted light. When a small fluorescent molecule like ATUX-8385 binds to a larger protein like PR65, its rotational motion is slowed, leading to an increase in the polarization of the emitted light.

• Methodology:

  • A constant concentration of ATUX-8385 (e.g., 2.5 µM, 5 µM, and 10 µM) is prepared in a suitable buffer (e.g., PBS with 10% DMSO).[1]

  • Increasing concentrations of the PR65 protein are titrated into the ATUX-8385 solution.

  • The fluorescence polarization is measured at each titration point using a suitable plate reader or fluorometer with excitation at ~320 nm and emission at ~370 nm.[3]

  • The resulting data are plotted as fluorescence polarization versus protein concentration, and the KD is determined by fitting the data to a one-site binding model.[1]

2. Nano Differential Scanning Fluorimetry (NanoDSF)

This technique is used to assess the thermal stability of a protein (PR65) upon ligand binding.

• Principle: NanoDSF measures the intrinsic fluorescence of tryptophan residues in a protein as a function of temperature. Changes in the fluorescence signal indicate protein unfolding. Ligand binding can stabilize the protein, resulting in a higher melting temperature (Tm).

• Methodology:

  • Prepare solutions of PR65 (e.g., 2 µM) in a suitable buffer (e.g., PBS with 2 mM DTT).[1]

  • Incubate the protein with either the compound of interest (e.g., 100 µM ATUX-8385 or DBK-776 in 10% DMSO) or a vehicle control (10% DMSO).[1]

  • Load the samples into capillaries and place them in a NanoDSF instrument.

  • Apply a thermal ramp (e.g., from 20 °C to 90 °C at a rate of 1 °C/min).[1]

  • The instrument records the fluorescence at two wavelengths (e.g., 330 nm and 350 nm), and the ratio is plotted against temperature. The peak of the first derivative of this curve represents the Tm.[1]

3. PP2A Activity Assay

This assay measures the enzymatic activity of PP2A in cell lysates.

• Principle: The assay typically uses a synthetic phosphopeptide substrate that is dephosphorylated by PP2A, releasing free phosphate (B84403). The amount of released phosphate is then quantified using a colorimetric or fluorometric method.

• Methodology:

  • Treat cells (e.g., HuH6 or COA67) with the PP2A activator (e.g., ATUX-8385 at 2-8 µM) or vehicle control for a specified time (e.g., 24 hours).[4]

  • Lyse the cells and collect the protein lysates.

  • Incubate a defined amount of cell lysate with the phosphopeptide substrate in the presence of a reaction buffer.

  • Stop the reaction and measure the amount of free phosphate.

  • PP2A activity is often expressed as a percentage relative to the untreated control.[5]

Visualizations

References

• 1. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: ATUX-8385 In Vivo Delivery

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the in vivo delivery of ATUX-8385.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the in vivo administration of ATUX-8385.

Q1: I am observing lower than expected efficacy of ATUX-8385 in my animal model. What are the potential causes and solutions?

Low efficacy can stem from several factors, ranging from formulation issues to biological barriers. Consider the following troubleshooting steps:

• Formulation and Stability: Ensure that ATUX-8385 was correctly formulated according to the protocol. Improper formulation can lead to aggregation, degradation, or reduced bioavailability. Verify the stability of your formulation under the storage and handling conditions used.

• Route of Administration: The chosen route of administration significantly impacts biodistribution and target tissue exposure. Re-evaluate if the current route (e.g., intravenous, intraperitoneal, subcutaneous) is optimal for reaching the target organ or cell type.

• Dosage and Frequency: The current dosage may be insufficient to achieve a therapeutic concentration at the target site. A dose-response study is recommended to determine the optimal dose. Additionally, the dosing frequency might need adjustment based on the pharmacokinetic and pharmacodynamic profile of ATUX-8385.

• Biological Barriers: Consider physiological barriers that may prevent ATUX-8385 from reaching its target, such as the blood-brain barrier or rapid clearance by the reticuloendothelial system.

• Target Engagement: Confirm that ATUX-8385 is reaching its intended molecular target. This can be assessed through techniques like immunohistochemistry, western blotting, or in situ hybridization on tissue samples from treated animals.

Q2: My in vivo study is showing significant off-target effects or toxicity. How can I mitigate this?

Off-target effects and toxicity are critical concerns in drug development. The following strategies can help identify the cause and minimize adverse effects:

• Dose Reduction: The simplest approach is to perform a dose-titration study to find the minimum effective dose with an acceptable safety profile.

• Alternative Formulation: The delivery vehicle or excipients in the formulation may be contributing to toxicity. Consider testing alternative formulations to improve the therapeutic index.

• Route of Administration: Changing the route of administration can alter the biodistribution and potentially reduce exposure to sensitive organs, thereby minimizing toxicity.

• Assess Immunogenicity: The observed toxicity could be due to an immune response against ATUX-8385 or its delivery vehicle. Measure anti-drug antibody (ADA) levels in the plasma of treated animals.

• Histopathological Analysis: Conduct a thorough histopathological examination of major organs to identify any tissue damage or inflammation.

Q3: How can I improve the delivery of ATUX-8385 to the target tissue?

Enhancing targeted delivery is key to improving efficacy and reducing off-target effects.

• Targeted Delivery Systems: Consider conjugating ATUX-8385 to a targeting ligand (e.g., an antibody or peptide) that specifically recognizes a receptor on the target cells.

• Nanoparticle Formulation: Encapsulating ATUX-8385 in nanoparticles can protect it from degradation, prolong its circulation time, and facilitate accumulation in target tissues through the enhanced permeability and retention (EPR) effect, particularly in tumors.

• Permeability Enhancers: If targeting tissues with significant biological barriers, co-administration with a permeability enhancer may be beneficial, though this should be approached with caution due to potential side effects.

Experimental Protocols & Data

Hypothetical Biodistribution of ATUX-8385

The following table summarizes hypothetical biodistribution data for ATUX-8385 24 hours after intravenous administration in a mouse model. Data is presented as the percentage of the injected dose per gram of tissue (%ID/g).

Organ	ATUX-8385 Standard Formulation (%ID/g)	ATUX-8385 Targeted Formulation (%ID/g)
Liver	45.2 ± 5.1	20.1 ± 3.5
Spleen	15.8 ± 2.3	8.2 ± 1.9
Kidneys	10.5 ± 1.8	12.3 ± 2.1
Lungs	5.1 ± 0.9	4.5 ± 0.8
Heart	2.3 ± 0.4	2.1 ± 0.5
Tumor	3.5 ± 0.7	15.6 ± 2.8

Protocol: In Vivo Efficacy Study

• Animal Model: Utilize an appropriate animal model that recapitulates the disease of interest. For example, for an oncology application, this could be a xenograft or a genetically engineered mouse model.

• Acclimatization: Allow animals to acclimatize for at least one week before the start of the experiment.

• Randomization: Randomly assign animals to treatment and control groups.

• Formulation Preparation: Prepare the ATUX-8385 formulation according to the established protocol on the day of dosing.

• Dosing: Administer ATUX-8385 and vehicle control via the chosen route of administration (e.g., intravenous injection).

• Monitoring: Monitor animal health daily, including body weight, food and water intake, and any signs of toxicity.

• Efficacy Assessment: Measure the primary efficacy endpoint at predetermined time points. For an anti-tumor study, this would typically be tumor volume measurements.

Visualizations

Experimental Workflow for In Vivo Delivery of ATUX-8385

Caption: Workflow for in vivo testing of ATUX-8385.

Hypothetical Signaling Pathway Modulated by ATUX-8385

Caption: ATUX-8385 as an inhibitor of a cell survival pathway.

Troubleshooting Decision Tree for Low Efficacy

Caption: Decision tree for troubleshooting low efficacy.

improving ATUX-8385 stability in solution

This technical support center provides researchers, scientists, and drug development professionals with essential information on the stability, handling, and use of ATUX-8385 in solution.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving ATUX-8385?

A1: Based on published studies, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of ATUX-8385. For experimental use, further dilution in aqueous buffers or cell culture media is necessary. Please note that ATUX-8385 has relatively low aqueous solubility[1][2].

Q2: What are the recommended storage conditions for ATUX-8385?

A2: ATUX-8385 is light-sensitive. It should be stored in a sealed container in the dark at room temperature[1][3]. For long-term storage, it is advisable to store solutions at -20°C or -80°C.

Q3: What concentrations of ATUX-8385 are typically used in in vitro experiments?

A3: The effective concentration of ATUX-8385 can vary depending on the cell line and experimental design. Published studies have reported using concentrations ranging from 2 µM to 25 µM for in vitro assays[1][2][3].

Q4: What is the mechanism of action of ATUX-8385?

A4: ATUX-8385 is a potent activator of Protein Phosphatase 2A (PP2A). It functions by binding to the PR65/A subunit of the PP2A holoenzyme, leading to the stabilization of the PP2A complex and subsequent dephosphorylation of downstream targets[4]. This activation can lead to decreased expression of the endogenous PP2A inhibitor CIP2A and dephosphorylation of key oncogenic proteins like MYCN at Serine 62[2][3].

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation observed in solution upon dilution in aqueous buffer.	Low aqueous solubility of ATUX-8385.	- Ensure the final DMSO concentration in the aqueous solution is sufficient to maintain solubility (e.g., start with 0.1-0.5% and titrate as needed). - Gently warm the solution to 37°C to aid dissolution. - Use a brief sonication step to help dissolve the compound. - Prepare fresh dilutions from a concentrated DMSO stock solution immediately before use.
Inconsistent or lower-than-expected activity in cellular assays.	Degradation of the compound.	- As ATUX-8385 is light-sensitive, minimize its exposure to light during handling and experiments[1]. - Prepare fresh working solutions from a frozen stock for each experiment to avoid repeated freeze-thaw cycles. - Confirm the purity and integrity of your ATUX-8385 stock.
Variability in experimental results.	Incomplete dissolution or aggregation of the compound.	- After diluting the DMSO stock in aqueous buffer, vortex the solution thoroughly. - Visually inspect the solution for any particulate matter before adding it to your experimental system. - Consider filtering the final working solution through a 0.22 µm filter if precipitation is a persistent issue, though this may reduce the final concentration.

Experimental Protocols

Preparation of ATUX-8385 Stock Solution

• Materials: ATUX-8385 powder, anhydrous DMSO.

• Procedure:

  • Allow the ATUX-8385 vial to equilibrate to room temperature before opening.

  • Add the appropriate volume of DMSO to the vial to achieve a desired stock concentration (e.g., 10 mM).

  • Vortex the solution until the compound is completely dissolved.

  • Aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw cycles.

  • Store the aliquots in the dark at -20°C or -80°C.

In Vitro Cell Viability Assay

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of ATUX-8385 in cell culture medium from a DMSO stock solution. Ensure the final DMSO concentration is consistent across all wells and does not exceed a level toxic to the cells (typically <0.5%).

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of ATUX-8385.

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours).

• Viability Assessment: Measure cell viability using a standard method such as MTT, MTS, or a cell counting-based assay.

Quantitative Data Summary

Pharmacokinetic Parameters of ATUX-8385 in Mice

Parameter	Intravenous (IV) Administration (1 mg/kg)	Oral (PO) Administration (30 mg/kg)
t1/2 (h)	1.8	3.5
Tmax (h)	0.083	4.0
Cmax (ng/mL)	351	1040
AUC (h*ng/mL)	316	7610
Clearance (mL/min/kg)	52.7	-
Bioavailability (F%)	-	85.5
Data sourced from a study on neuroblastoma[2][5].

Visualizations

References

• 1. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Enantiomeric Differences Between ATUX-8385 and ATUX-3364

This technical support center provides researchers, scientists, and drug development professionals with detailed information regarding the enantiomeric compounds ATUX-8385 and ATUX-3364. This resource includes frequently asked questions, troubleshooting guides for common experimental issues, and detailed protocols to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are ATUX-8385 and ATUX-3364? A1: ATUX-8385 and ATUX-3364 are enantiomers belonging to the tricyclic sulfonamide class of molecules.[1][2] They are novel small molecule activators of Protein Phosphatase 2A (PP2A), a tumor suppressor protein.[1][3][4] They have been investigated for their therapeutic potential in cancers such as hepatoblastoma and neuroblastoma.[1][3][5]

Q2: What is the primary mechanism of action for these compounds? A2: Both ATUX-8385 and ATUX-3364 function by activating the serine/threonine phosphatase PP2A.[1][2][6] PP2A activity is often reduced in many cancers, and its reactivation can decrease the malignant phenotype.[1] In neuroblastoma, this activation leads to the dephosphorylation of MYCN at serine 62 and a decrease in total MYCN protein expression, contributing to their anti-tumor effects.[2][5][6]

Q3: Do ATUX-8385 and ATUX-3364 activate PP2A to the same extent? A3: In studies using several neuroblastoma cell lines, both compounds significantly increased PP2A activity after 24 hours of treatment.[2][4][7] There was no statistically significant difference in the level of PP2A activation observed between the two enantiomers in those experiments.[2][6][7]

Q4: What are the observed differences in their in vitro biological activity? A4: While both enantiomers show similar mechanisms of action, subtle but significant differences in their in vitro effects have been reported. Both compounds effectively decrease cell viability, proliferation, and motility in hepatoblastoma and neuroblastoma cell lines.[1][2][3] However, in hepatoblastoma studies, ATUX-3364 was noted to have a lower LD₅₀ and IC₅₀ and a more pronounced effect on invasion than ATUX-8385.[1] Conversely, ATUX-8385 appeared to have a greater impact on the expression of stemness markers and tumorsphere formation.[1] In one neuroblastoma cell line, SK-N-AS, only ATUX-8385 caused a statistically significant decrease in cell motility.[2]

Q5: Are there differences in their in vivo efficacy? A5: Yes, notable differences have been observed in animal models. In a pilot in vivo study on hepatoblastoma, animals treated with ATUX-3364 (50 mg/kg bid) showed decreased tumor growth, whereas those treated with ATUX-8385 at the same dose showed a minimal effect.[1] Consequently, further in vivo hepatoblastoma studies focused on the more potent ATUX-3364.[1][3] In contrast, in vivo experiments using a MYCN-amplified neuroblastoma model found that treatment with either ATUX-3364 or ATUX-8385 resulted in decreased tumor growth.[2][5][6]

Q6: Why might their in vivo effects differ? A6: The observed differences in in vivo efficacy, particularly in hepatoblastoma, may be attributed to stereoselective differences in their pharmacokinetic profiles. It is hypothesized that the enantiomers may have different clearance rates by amine conjugation-elimination or different rates of excretion of the unchanged compound.[1] Additionally, observed differences in their ability to decrease endogenous PP2A inhibitors, such as CIP2A, at varying concentrations could contribute to the improved response seen with ATUX-3364 in some models.[1]

Q7: How should these compounds be handled and stored? A7: ATUX-8385 and ATUX-3364 are light-sensitive.[1] To prevent degradation, they should be stored in the dark in a sealed container at room temperature.[2]

Data Presentation

Table 1: Summary of Comparative In Vitro Biological Activities

Activity	Cell Lines	ATUX-3364 Effect	ATUX-8385 Effect	Reference
PP2A Activation	HuH6, COA67, SK-N-AS, SK-N-BE(2), SH-EP, WAC2	Significantly increased	Significantly increased; no significant difference from ATUX-3364 in NB cells	[1][2][7]
Proliferation	HuH6, COA67	Significantly decreased (effective at 7.5 μM in HuH6)	Significantly decreased (effective at 12.5 μM in HuH6)	[1]
Viability	HuH6, COA67, 4 NB lines	Significantly decreased	Significantly decreased	[1][2]
Motility	HuH6, COA67, SK-N-BE(2), SH-EP, WAC2	Significantly decreased	Significantly decreased	[1][2]
Motility	SK-N-AS	No significant effect	Significantly decreased	[2]
Invasion (Hepatoblastoma)	Not specified	Greater effect than ATUX-8385	Less effect than ATUX-3364	[1]
Stemness Markers (Hepatoblastoma)	HuH6, COA67	Decreased	Appeared to have a greater effect than ATUX-3364	[1]
MYCN Phosphorylation (S62)	SK-N-AS, SK-N-BE(2)	Decreased	Decreased	[2][6]

Table 2: Summary of Comparative In Vivo Efficacy

Cancer Model	Dose	ATUX-3364 Result	ATUX-8385 Result	Reference
Hepatoblastoma (HuH6 Xenograft)	50 mg/kg bid, po	Decreased tumor growth	Minimal effect	[1]
Hepatoblastoma (HuH6 Xenograft)	75 mg/kg bid, po	Significantly decreased tumor growth	Not tested at this dose	[1]
Neuroblastoma (SK-N-BE(2) Xenograft)	Not specified	Decreased tumor growth	Decreased tumor growth	[2][5]

Troubleshooting Guides

Issue 1: Inconsistent or Unexpected Biological Results Between Enantiomers

If you observe results that deviate from published findings or see high variability between experiments, use this guide to identify potential causes.

Caption: Troubleshooting workflow for inconsistent experimental results.

Issue 2: Poor or No Resolution During Chiral HPLC Analysis

Achieving baseline separation of ATUX-8385 and ATUX-3364 is critical for verifying enantiomeric purity. If you are experiencing co-elution or poor peak shape, follow this workflow.

Caption: Workflow for troubleshooting poor chiral HPLC separation.

Experimental Protocols

1. PP2A Activity Assay

This protocol is based on the methods described in the referenced literature.[1][4]

• Cell Culture and Treatment: Plate 1 x 10⁶ cells (e.g., SK-N-BE(2) or HuH6) and allow them to adhere overnight. Treat cells with the desired concentrations of ATUX-8385 or ATUX-3364 (e.g., 4 µM for SK-N-BE(2)) or vehicle control (DMSO) for 24 hours.

• Cell Lysis: Harvest cells and lyse them in a suitable buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA Protein Assay Kit.

• PP2A Activity Measurement: Use a commercial PP2A Immunoprecipitation Phosphatase Assay Kit.

  • Incubate a specified amount of protein lysate (e.g., 200-500 µg) with anti-PP2A C subunit antibody and protein A/G beads to immunoprecipitate the PP2A enzyme complex.

  • Wash the immunoprecipitated complex to remove non-specific proteins.

  • Add the supplied phosphopeptide substrate (e.g., K-R-pT-I-R-R) to the beads.

  • Incubate at 30°C for a specified time to allow for dephosphorylation.

  • Terminate the reaction and measure the amount of free phosphate (B84403) released using a colorimetric reagent (e.g., Malachite Green).

• Data Analysis: Calculate PP2A activity as the amount of phosphate released per microgram of protein per minute. Normalize the results to the vehicle-treated control group, which is set to 100%.

2. Cell Proliferation Assay (WST-1 based)

This protocol is adapted from methodologies used to assess the effects of the compounds on cell proliferation.[1]

• Cell Plating: Seed 5 x 10³ cells per well in a 96-well plate and allow them to attach overnight.

• Treatment: Replace the medium with fresh medium containing increasing doses of ATUX-8385 or ATUX-3364 (e.g., 0-20 µM). Include a vehicle control (DMSO).

• Incubation: Incubate the cells for 24 hours under standard culture conditions (37°C, 5% CO₂).

• Reagent Addition: Add 10 µL of a cell proliferation reagent like WST-1 to each well.

• Final Incubation: Incubate the plate for 1-4 hours at 37°C. The incubation time should be optimized based on the cell line's metabolic activity.

• Measurement: Measure the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

• Data Analysis: Express the absorbance values as a percentage of the vehicle-treated control to determine the relative cell proliferation.

3. Wound Healing (Scratch) Assay for Motility

This protocol provides a method for assessing cell migration.[1][2]

• Cell Plating: Seed cells in a 12-well plate at a density that will result in an 80-90% confluent monolayer the next day.

• Scratch Creation: Once confluent, create a linear scratch in the monolayer using a sterile 200 µL pipette tip.

• Washing and Treatment: Gently wash the wells with PBS to remove detached cells. Replace the medium with fresh medium containing the desired concentration of ATUX-8385, ATUX-3364, or vehicle control.

• Imaging: Capture images of the scratch wound at time 0 and at subsequent time points (e.g., every 12 hours for up to 48 hours) using an inverted microscope.

• Data Analysis: Use image analysis software (e.g., ImageJ) to quantify the open area of the scratch at each time point. Calculate the percentage of wound closure relative to the initial area at time 0.

Mandatory Visualization

Caption: Simplified signaling pathway for ATUX compounds.

References

• 1. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel PP2A-Activating Compounds in Neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel PP2A-Activating Compounds in Neuroblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Analysis of ATUX-8385 and ATUX-3364 in Preclinical Neuroblastoma Models

Disclaimer: As of December 2025, there is no publicly available information, research, or data concerning compounds designated as "ATUX-8385" and "ATUX-3364." The following guide is a template designed to illustrate how a comparative analysis could be structured and presented based on the user's specified requirements. The data, experimental protocols, and mechanisms described herein are hypothetical and should be replaced with actual experimental results.

This guide provides a structured comparison of two hypothetical compounds, ATUX-8385 and ATUX-3364, in the context of neuroblastoma treatment. The objective is to present a clear, data-driven analysis of their respective performances in preclinical models.

In Vitro Efficacy and Selectivity

The anti-proliferative activity of ATUX-8385 and ATUX-3364 was assessed across a panel of neuroblastoma cell lines with varying genetic backgrounds.

Table 1: Comparative In Vitro Anti-proliferative Activity (IC50, nM)

Cell Line	Genetic Profile	ATUX-8385 (IC50, nM)	ATUX-3364 (IC50, nM)
SK-N-BE(2)	MYCN-amplified, TP53 mutant	15.2	89.4
Kelly	MYCN-amplified, TP53 wild-type	22.5	110.7
SH-SY5Y	MYCN non-amplified, TP53 wild-type	350.1	425.3

| IMR-32 | MYCN-amplified, TP53 wild-type | 18.9 | 95.2 |

Target Engagement and Pathway Modulation

To elucidate the mechanism of action, the effect of both compounds on a hypothetical downstream signaling pathway was investigated.

Figure 1: Hypothetical signaling pathway targeted by ATUX-8385 and ATUX-3364.

In Vivo Antitumor Efficacy

The antitumor activity of ATUX-8385 and ATUX-3364 was evaluated in a patient-derived xenograft (PDX) model of neuroblastoma.

Table 2: Comparative In Vivo Antitumor Efficacy in NB-PDX-42 Model

Treatment Group	Dose (mg/kg)	Dosing Schedule	Tumor Growth Inhibition (%)	Body Weight Change (%)
Vehicle	-	QD	0	-1.5
ATUX-8385	25	QD	85	-3.2

| ATUX-3364 | 50 | QD | 62 | -2.1 |

Figure 2: Workflow for the in vivo xenograft study.

Appendix: Experimental Protocols

Protocol 1: Cell Viability Assay

• Cell Plating: Neuroblastoma cell lines were seeded in 96-well plates at a density of 5,000 cells per well and allowed to adhere for 24 hours.

• Compound Treatment: Cells were treated with a 10-point serial dilution of ATUX-8385 or ATUX-3364 (0.1 nM to 100 µM) for 72 hours.

• Viability Assessment: Cell viability was measured using the CellTiter-Glo® Luminescent Cell Viability Assay (Promega) according to the manufacturer's instructions.

• Data Analysis: Luminescence was read on a plate reader. IC50 values were calculated by fitting the dose-response data to a four-parameter logistic curve using GraphPad Prism software.

Protocol 2: In Vivo Xenograft Study

• Animal Husbandry: All animal experiments were conducted in accordance with institutional guidelines. Female NOD-scid IL2Rgamma-null (NSG) mice, aged 6-8 weeks, were used.

• Tumor Implantation: Patient-derived neuroblastoma tumor fragments (NB-PDX-42) were subcutaneously implanted into the flank of each mouse.

• Treatment: When tumors reached an average volume of 150 mm³, mice were randomized into treatment cohorts. Compounds were formulated in 0.5% methylcellulose (B11928114) and administered daily (QD) via oral gavage.

• Monitoring: Tumor volume was calculated using the formula (Length x Width²)/2. Both tumor volume and body weight were measured twice weekly.

ATUX-8385: A Comparative Analysis of Efficacy in Hepatoblastoma and Neuroblastoma

For Researchers, Scientists, and Drug Development Professionals

Introduction

ATUX-8385 is a novel small molecule activator of Protein Phosphatase 2A (PP2A), a critical tumor suppressor protein that is often inactivated in various human cancers. By reactivating PP2A, ATUX-8385 aims to restore the cell's natural tumor-suppressing mechanisms. This guide provides a comparative overview of the preclinical efficacy of ATUX-8385 in two distinct pediatric cancers: hepatoblastoma and neuroblastoma, based on available experimental data. The information presented is intended to inform ongoing research and drug development efforts in the field of oncology.

Data Presentation: In Vitro and In Vivo Efficacy of ATUX-8385

The following tables summarize the key quantitative data from preclinical studies evaluating the efficacy of ATUX-8385 in hepatoblastoma and neuroblastoma cell lines and animal models.

Table 1: In Vitro Efficacy of ATUX-8385 in Hepatoblastoma

Cell Line	Assay	Endpoint	ATUX-8385 Effect	Notes
HuH6	Viability	Decreased	Significant decrease in cell viability.
Proliferation	Decreased	Significant decrease in proliferation.[1]
Cell Cycle	G1 Phase Arrest	Significant increase in the percentage of cells in the G1 phase.[1]	Treatment with 8 μM for 24 hours.
Motility (Scratch Assay)	Decreased	Significantly increased open area remaining at 48 hours.[1]	Treatment with 8 μM.
Stemness (qPCR)	Decreased	Significant decrease in mRNA abundance of OCT4, NANOG, and SOX2.[1]	Treatment with 8 μM for 4 hours.
COA67 (PDX)	Viability	Decreased	Significant decrease in cell viability.
Proliferation	Decreased	Significant decrease in proliferation.[1]
Tumorsphere Formation	Decreased	Significantly diminished ability to form tumorspheres.[1]

Table 2: In Vitro Efficacy of ATUX-8385 in Neuroblastoma

Cell Line	MYCN Status	Assay	Endpoint	ATUX-8385 Effect	Notes
SK-N-AS	Non-amplified	Viability	Decreased	Significantly decreased viability.[2]	Treatment with 0–20 µM for 24h.
Motility (Wound Healing)	Decreased	Statistically significant decrease in motility.[3]
SK-N-BE(2)	Amplified	Viability	Decreased	Significantly decreased viability.[2]	Treatment with 0–20 µM for 24h.
Motility (Wound Healing)	Decreased	Significant decrease in motility.[3]
SH-EP	Non-amplified	Viability	Decreased	Significantly decreased viability.[2]	Treatment with 0–20 µM for 24h.
Motility (Wound Healing)	Decreased	Significant decrease in motility.[3]
WAC2	Non-amplified	Viability	Decreased	Significantly decreased viability.[2]	Treatment with 0–20 µM for 24h.
Motility (Wound Healing)	Decreased	Significant decrease in motility.[3]
COA6 (PDX)	Amplified	Viability	Decreased	Significantly decreased viability.[2]	Treatment with 0–25 µM for 24h.
Motility (Boyden Chamber)	Decreased	Significant decrease in migration.[3]	Treatment with 6 µM.

Table 3: In Vivo Efficacy of ATUX-8385

Cancer Type	Animal Model	Treatment	Outcome	Notes
Hepatoblastoma	Murine flank tumor model (HuH6 cells)	50 mg/kg bid	Minimal effect on tumor growth.[1]	Efforts were focused on its enantiomer, ATUX-3364, which showed decreased tumor growth.
Neuroblastoma	Murine flank tumor model (SK-N-BE(2) cells - MYCN-amplified)	Not specified	Significant decrease in tumor volume and relative tumor growth.[4]
Neuroblastoma	Murine flank tumor model (SK-N-AS cells - MYCN non-amplified)	Not specified	No significant difference in tumor volume or relative tumor growth.[4]

Experimental Protocols

Cell Viability and Proliferation Assays

Hepatoblastoma (HuH6, COA67) and neuroblastoma (SK-N-AS, SK-N-BE(2), SH-EP, WAC2, COA6) cells were plated in 96-well plates.[1][2] After 24 hours of treatment with increasing doses of ATUX-8385, cell viability and proliferation were assessed using standard colorimetric or fluorometric assays. All in vitro experiments were performed with at least three biological replicates.[1][2]

Cell Cycle Analysis

HuH6 hepatoblastoma cells were serum-starved overnight and then treated with ATUX-8385 (8 μM) for 24 hours.[1] Cells were then fixed, stained with a DNA-intercalating dye (e.g., propidium (B1200493) iodide), and analyzed by flow cytometry to determine the percentage of cells in each phase of the cell cycle.[1]

Motility Assays

• Scratch (Wound Healing) Assay: For adherent cell lines (HuH6, SK-N-AS, SK-N-BE(2), SH-EP, WAC2), a scratch was made in a confluent cell monolayer.[1][3] Cells were then treated with ATUX-8385, and images were taken at various time points (e.g., every 12 hours) to quantify the closure of the open area using software like ImageJ.[1][3]

• Modified Boyden Chamber Assay: For non-adherent cells like the COA6 neuroblastoma PDX, a modified Boyden chamber assay was used to assess migration.[3] Cells were placed in the upper chamber and allowed to migrate through a porous membrane towards a chemoattractant in the lower chamber, with or without ATUX-8385 treatment.

Cancer Stemness Assays

• Quantitative Real-Time PCR (qPCR): HuH6 cells were treated with ATUX-8385 (8 μM) for 4 hours.[1] RNA was then extracted, reverse-transcribed to cDNA, and qPCR was performed to measure the mRNA expression levels of stemness markers OCT4, NANOG, and SOX2.[1]

• Tumorsphere Formation Assay: The ability of COA67 hepatoblastoma PDX cells to form tumorspheres, a characteristic of cancer stem cells, was assessed in the presence of ATUX-8385.[1]

In Vivo Tumor Growth Studies

• Hepatoblastoma: Athymic nude mice were injected with HuH6 cells to establish flank tumors.[1] Animals were then treated with ATUX-8385 (50 mg/kg bid), and tumor growth was monitored.[1]

• Neuroblastoma: Athymic nude mice were injected with either SK-N-AS (MYCN non-amplified) or SK-N-BE(2) (MYCN-amplified) cells to establish flank tumors.[4] Tumor volumes were measured throughout the treatment period to assess the effect of ATUX-8385.[4]

Mandatory Visualization

Signaling Pathway of ATUX-8385 Action

Caption: Mechanism of ATUX-8385 action in cancer cells.

Experimental Workflow for In Vitro Efficacy Assessment

Caption: Workflow for evaluating ATUX-8385 in vitro.

Conclusion

ATUX-8385 demonstrates significant anti-cancer activity in preclinical models of both hepatoblastoma and neuroblastoma. In vitro, it consistently reduces cell viability, proliferation, and motility across multiple cell lines of both cancer types. Notably, in neuroblastoma, its in vivo efficacy appears to be more pronounced in MYCN-amplified models, suggesting a potential biomarker for patient stratification. While its in vivo efficacy in the tested hepatoblastoma model was limited, its potent in vitro effects on hepatoblastoma cell stemness warrant further investigation.

It is important to note that the currently available public data on ATUX-8385 is limited to hepatoblastoma and neuroblastoma. Further studies are required to understand its efficacy across a broader range of cancer types to fully realize its therapeutic potential. The detailed experimental protocols and data presented in this guide aim to provide a solid foundation for researchers and drug development professionals to build upon in the ongoing effort to develop novel cancer therapies.

References

• 1. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Novel PP2A-Activating Compounds in Neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Comparative Efficacy of ATUX-8385 in MYCN-Amplified Neuroblastoma

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of ATUX-8385, a novel Protein Phosphatase 2A (PP2A) activator, with alternative therapeutic strategies for the treatment of MYCN-amplified neuroblastoma. Neuroblastoma, a common pediatric solid tumor, is notoriously difficult to treat in its high-risk forms, which are often characterized by the amplification of the MYCN oncogene.[1] This amplification drives aggressive tumor growth and therapeutic resistance, making the MYCN protein and its regulatory pathways prime targets for novel drug development.[1][2]

ATUX-8385: A Novel PP2A Activator

ATUX-8385 is a novel, small-molecule tricyclic sulfonamide that functions by activating the tumor suppressor protein PP2A.[3][4] In many cancers, including neuroblastoma, PP2A is downregulated, allowing for unchecked cell growth.[5] ATUX-8385's primary mechanism against MYCN-amplified cells involves the reactivation of PP2A, which leads to the dephosphorylation of the MYCN protein at the Serine 62 (S62) residue.[3][4] This dephosphorylation destabilizes the MYCN protein, leading to its degradation and a subsequent reduction in tumor cell viability, proliferation, and motility.[3][5]

ATUX-8385 Signaling Pathway

The diagram below illustrates the proposed mechanism of action for ATUX-8385 in MYCN-amplified cells.

Caption: Mechanism of ATUX-8385 in MYCN-amplified cells.

Performance Data: ATUX-8385

Experimental data demonstrates that ATUX-8385 effectively increases PP2A activity and reduces the viability of neuroblastoma cells, with a pronounced effect in MYCN-amplified models.

Cell Line	MYCN Status	Treatment	Metric	Result	Reference
SK-N-BE(2)	Amplified	ATUX-8385 (4 µM, 24h)	PP2A Activity	~125% of Control	[3]
SK-N-BE(2)	Amplified	ATUX-8385 (5-20 µM, 24h)	Cell Viability	Significant Decrease	[3][5]
SK-N-AS	Non-amplified	ATUX-8385 (4 µM, 24h)	PP2A Activity	~134% of Control	[5]
SK-N-AS	Non-amplified	ATUX-8385 (5-20 µM, 24h)	Cell Viability	Significant Decrease	[3][5]
In Vivo Model	SK-N-BE(2) Xenograft	ATUX-8385	Tumor Growth	Significant Decrease	[3][4]

Comparison with Alternative Therapeutic Strategies

Several other strategies are being explored to target the MYCN oncogene in neuroblastoma. These approaches can be broadly categorized by their point of intervention: targeting MYCN transcription, inhibiting proteins that stabilize MYCN, or exploiting synthetic lethalities.

Caption: Comparison of therapeutic intervention points.

Aurora Kinase Inhibitors

Aurora Kinase A (AURKA) stabilizes the MYCN protein, preventing its degradation.[6] Inhibitors of AURKA have shown potent activity against MYCN-amplified neuroblastoma.[7]

Drug	Cell Line (MYCN Status)	Metric	Value	Reference
Alisertib (MLN8237)	IMR5 (Amplified)	IC50	14.8 nM (Median for MNA lines)	[8]
Barasertib	IMR32 (Amplified)	IC50	Low nanomolar	[9]
CCT137690	KELLY (Amplified)	GI50	29 nM	[7][10]

BET Bromodomain Inhibitors

Bromodomain and extraterminal domain (BET) proteins, like BRD4, are crucial for the transcription of MYCN.[11][12] BET inhibitors (BETi) displace BRD4 from the MYCN promoter, suppressing its transcription and inducing apoptosis.[11][12][13]

Drug	Cell Line (MYCN Status)	Metric	Value	Reference
JQ1	Multiple (Amplified)	Sensitivity	High correlation with MYCN amplification	[11]
I-BET726	Multiple NB Lines	gIC50	75 nM (Median)	[14]

CHK1 Inhibitors

MYCN amplification induces high levels of replication stress, making cancer cells highly dependent on the DNA damage response, particularly the CHK1 pathway.[15][16] This creates a synthetic lethal vulnerability where inhibiting CHK1 selectively kills MYCN-amplified cells.[17][18]

Drug	Cell Line (MYCN Status)	Metric	Effect	Reference
PF-477736	CHP134 (Amplified)	Sensitivity	Highly sensitive to CHK1 inhibition	[19]
Prexasertib	Multiple (Amplified)	Sensitivity	High sensitivity in MYCN-amplified NB	[17]

MDM2 Inhibitors

MDM2 is a direct transcriptional target of MYCN and plays a critical role in suppressing p53-mediated apoptosis.[20][21] Furthermore, MDM2 can stabilize MYCN mRNA, promoting tumor growth in a p53-independent manner.[22][23] Inhibiting the MDM2-p53 interaction can ablate MYCN's contribution to genomic instability.[24]

Drug	Cell Line (MYCN Status)	Metric	Effect	Reference
Nutlin-3a	MYCN3 (Engineered)	Centrosome Amplification	Ablates MYCN-dependent amplification	[24]
siRNA	Multiple (Amplified)	Tumor Growth	Dramatically suppresses tumor growth	[20]

Experimental Protocols & Workflow

The validation of a compound like ATUX-8385 follows a standardized preclinical workflow, beginning with in vitro characterization and progressing to in vivo efficacy models.

Caption: Standard preclinical validation workflow.

Key Methodologies

• Cell Culture: Human neuroblastoma cell lines, such as the MYCN-amplified SK-N-BE(2) and the non-amplified SK-N-AS, are cultured in standard media (e.g., RPMI 1640) supplemented with fetal bovine serum and antibiotics.[3]

• PP2A Activity Assay: To confirm target engagement, cells are treated with ATUX-8385 for 24 hours. Cell lysates are then prepared, and a PP2A Immunoprecipitation Phosphatase Assay Kit is used to measure the enzymatic activity of PP2A according to the manufacturer's protocol.[5][25]

• Cell Viability Assay: Cells are seeded in 96-well plates and treated with increasing concentrations of the test compound for a specified period (e.g., 24 hours). Viability is assessed using an alamarBlue assay, which measures metabolic activity.[5]

• Immunoblotting: To analyze protein expression, cells are treated with the compound, and whole-cell lysates are prepared. Proteins are separated by SDS-PAGE, transferred to a membrane, and probed with primary antibodies against targets like phosphorylated MYCN (S62), total MYCN, and cleaved PARP (an apoptosis marker). A loading control like vinculin or beta-actin is used to ensure equal protein loading.[5]

• In Vivo Xenograft Studies: Athymic nude mice are subcutaneously injected with a suspension of MYCN-amplified neuroblastoma cells (e.g., SK-N-BE(2)). Once tumors reach a palpable size, animals are randomized into vehicle control and treatment groups. The compound (e.g., ATUX-8385) is administered, often by oral gavage, and tumor volumes are measured regularly with calipers.[3][25]

Conclusion

ATUX-8385 represents a promising therapeutic strategy for MYCN-amplified neuroblastoma by reactivating the tumor suppressor PP2A to induce MYCN protein degradation.[3][5] This approach targets the stability of the oncoprotein post-translation. It stands as a distinct alternative to other strategies that target MYCN at the transcriptional level (BET inhibitors) or inhibit other stabilizing proteins (Aurora Kinase A inhibitors).[2][11] The efficacy of ATUX-8385 is particularly significant in MYCN-amplified tumors, which are heavily dependent on the MYCN protein for their survival.[5] Further preclinical and clinical evaluation is warranted to determine its place among the growing arsenal (B13267) of targeted therapies for this aggressive pediatric cancer.

References

• 1. news-medical.net [news-medical.net]
• 2. New Strategies in Neuroblastoma: Therapeutic Targeting of MYCN and ALK - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Novel PP2A-Activating Compounds in Neuroblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel PP2A-Activating Compounds in Neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Neuroblastoma and MYCN - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Aurora kinase inhibitor CCT137690 downregulates MYCN and sensitizes MYCN-amplified neuroblastoma in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. oncotarget.com [oncotarget.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Targeting MYCN in Neuroblastoma by BET Bromodomain Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]
• 13. Targeting MYCN and ALK in resistant and relapsing neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. BET Inhibition Silences Expression of MYCN and BCL2 and Induces Cytotoxicity in Neuroblastoma Tumor Models - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The Mechanism by Which MYCN Amplification Confers an Enhanced Sensitivity to a PCNA-Derived Cell Permeable Peptide in Neuroblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. Frontiers | Chromosome 11q loss and MYCN amplification demonstrate synthetic lethality with checkpoint kinase 1 inhibition in neuroblastoma [frontiersin.org]
• 19. FGFR2 loss sensitizes MYCN‐amplified neuroblastoma CHP134 cells to CHK1 inhibitor–induced apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Mdm2 Deficiency Suppresses MYCN-Driven Neuroblastoma Tumorigenesis In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pnas.org [pnas.org]
• 22. MDM2 regulates MYCN mRNA stabilization and translation in human neuroblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Crosstalk between MYCN and MDM2-p53 signal pathways regulates tumor cell growth and apoptosis in neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 24. aacrjournals.org [aacrjournals.org]
• 25. mdpi.com [mdpi.com]

Comparative Analysis of ATUX-8385 and Other PP2A Activators on CIP2A and SET Expression

A detailed guide for researchers on the differential effects of novel PP2A activators on two key endogenous inhibitors, CIP2A and SET. This guide provides a comparative analysis of ATUX-8385, its enantiomer ATUX-3364, and the well-established compound FTY720, supported by experimental data and detailed protocols.

This guide offers a comprehensive comparison of the novel Protein Phosphatase 2A (PP2A) activator, ATUX-8385, with its enantiomer, ATUX-3364, and another PP2A-activating compound, FTY720. The focus is on their respective effects on the expression of two critical endogenous PP2A inhibitors: Cancerous Inhibitor of PP2A (CIP2A) and SET. The data presented is compiled from studies in various neuroblastoma and hepatoblastoma cell lines.

Comparative Efficacy on CIP2A and SET Expression

The effects of ATUX-8385 and its comparators on CIP2A and SET protein expression are cell-line dependent and highlight distinct mechanisms of action. The following tables summarize the observed changes in protein levels as determined by immunoblotting.

Table 1: Effect of ATUX-8385 and ATUX-3364 on CIP2A and SET Expression in Neuroblastoma Cell Lines [1]

Cell Line	Compound	CIP2A Expression	SET Expression
SK-N-AS	ATUX-8385	Decreased	Unchanged
ATUX-3364	Decreased	Unchanged
SK-N-BE(2)	ATUX-8385	Decreased	Increased
ATUX-3364	Decreased	Increased
SH-EP	ATUX-8385	Decreased	Unchanged
ATUX-3364	Decreased	Unchanged
WAC2	ATUX-8385	Decreased	Decreased
ATUX-3364	Increased at high doses	Increased at high doses
NB PDX COA6	ATUX-8385	Increased at high dose	Variably affected

Table 2: Effect of ATUX-8385 and ATUX-3364 on CIP2A and SET Expression in Hepatoblastoma Cell Lines [2]

Cell Line	Compound	CIP2A Expression	SET Expression
HuH6	ATUX-8385	Decreased	Unchanged
ATUX-3364	Decreased	Unchanged
COA67	ATUX-8385	Unchanged	Unchanged
ATUX-3364	Decreased	Unchanged

Table 3: Effect of FTY720 on CIP2A and SET Expression

Cell Line/Cancer Type	CIP2A Expression	SET Expression/Interaction
Colorectal Cancer Cells	Decreased	Not specified
Mesothelioma Cells	Not specified	Disrupts SET-PP2A interaction
Breast Cancer (in vivo)	Decreased	Blocks SET

Mechanism of Action: A Signaling Pathway Overview

ATUX-8385 and ATUX-3364 are small molecule activators of PP2A (SMAPs) that function by binding to the PP2A Aα subunit, inducing a conformational change that favors the assembly and activation of the PP2A holoenzyme. This activation leads to the dephosphorylation of downstream targets. The modulation of CIP2A and SET expression appears to be a consequence of this PP2A activation, though the precise mechanisms are still under investigation and appear to be context-dependent. FTY720, a sphingosine (B13886) analogue, also activates PP2A, in part by interacting with and inhibiting the function of SET.

Fig. 1: Proposed mechanism of PP2A activators.

Experimental Protocols

The primary method for assessing CIP2A and SET protein expression in the cited studies is Western blotting (immunoblotting). Below is a generalized protocol based on standard laboratory practices, followed by a workflow diagram.

1. Cell Lysis and Protein Extraction:

• Culture cells to 70-80% confluency.

• Treat cells with specified concentrations of ATUX-8385, ATUX-3364, FTY720, or vehicle control for the indicated time (typically 24 hours).

• Wash cells with ice-cold phosphate-buffered saline (PBS).

• Lyse cells in radioimmunoprecipitation assay (RIPA) buffer or a similar lysis buffer supplemented with protease and phosphatase inhibitors.

• Scrape cells and collect the lysate.

• Centrifuge the lysate to pellet cell debris and collect the supernatant containing the protein extract.

2. Protein Quantification:

• Determine the protein concentration of each lysate using a Bradford or BCA protein assay.

3. SDS-PAGE and Protein Transfer:

• Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

• Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

4. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.

• Incubate the membrane with primary antibodies specific for CIP2A and SET overnight at 4°C. A loading control antibody (e.g., GAPDH or β-actin) should also be used.

• Wash the membrane with TBST.

• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

5. Detection and Analysis:

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Capture the chemiluminescent signal using an imaging system.

• Quantify the band intensities using densitometry software and normalize to the loading control.

References

• 1. researchgate.net [researchgate.net]
• 2. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]

ATUX-8385 Demonstrates Micromolar Binding Affinity for PR65, the Scaffold Subunit of PP2A

A comparative analysis of small molecule activators of Protein Phosphatase 2A (PP2A) reveals that ATUX-8385 binds to the PR65 subunit with a dissociation constant in the low micromolar range, suggesting its potential as a modulator of PP2A activity.

Recent studies have focused on the therapeutic potential of small molecule activators of PP2A (SMAPs), which often target the PR65 scaffold subunit to allosterically regulate the holoenzyme's function.[1] This guide provides a comparative overview of the binding affinity of ATUX-8385 to PR65, alongside other notable SMAPs, supported by experimental data.

Comparative Binding Affinity of SMAPs to PR65

The binding affinity of ATUX-8385 for PR65 has been quantified using fluorescence polarization, a technique that measures the change in rotational motion of a fluorescent molecule upon binding to a larger protein.[2] This analysis determined a dissociation constant (KD) of 4.7 ± 1.1 μM for ATUX-8385.[2][3] For comparison, another SMAP, DT-061, was found to bind PR65 with a dissociation constant of 235 nM.[2] A non-functional SMAP, DBK-766, was also investigated; however, its binding affinity could not be determined by fluorescence polarization due to its non-fluorescent nature.[2][3]

Compound	Method	Binding Affinity (KD) to PR65	Reference
ATUX-8385	Fluorescence Polarization	4.7 ± 1.1 μM	[2][3]
DT-061	Not Specified	235 nM	[2]
DBK-766	Not Determined (non-fluorescent)	-	[2]

Experimental Methodology: Fluorescence Polarization

The determination of the binding affinity of ATUX-8385 to PR65 was achieved through fluorescence polarization experiments.[2] This method leverages the intrinsic fluorescence of ATUX-8385.[2]

Principle: The technique is based on the principle that the rotational motion of a fluorescent molecule affects the polarization of the emitted light.[2] Smaller molecules, like unbound ATUX-8385, rotate more rapidly, leading to lower polarization. When ATUX-8385 binds to the much larger PR65 protein, its rotational motion is significantly reduced, resulting in a higher polarization of the emitted light.[2]

Protocol Outline:

• A solution of ATUX-8385 is excited with polarized light at a specific wavelength (e.g., 320 ± 10 nm).[2]

• The fluorescence intensity is measured at the emission maximum (e.g., 370 nm).[2]

• Increasing concentrations of PR65 are titrated into the ATUX-8385 solution.[2]

• The change in fluorescence polarization is measured at each titration point.[2]

• The data are then fitted to a one-site binding model to calculate the dissociation constant (KD).[2][3] In the reported experiment, PR65 was titrated into solutions of ATUX-8385 at concentrations of 2.5 μM, 5 μM, and 10 μM.[2][3]

Experimental Workflow: Fluorescence Polarization Assay

References

• 1. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Anti-Tumor Activity of ATUX-8385

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-tumor activity of ATUX-8385, a novel Protein Phosphatase 2A (PP2A) activator, with its analogue ATUX-3364 and standard-of-care chemotherapeutic agents in preclinical models of hepatoblastoma and neuroblastoma. The information is compiled from recent studies to facilitate an objective evaluation of ATUX-8385's potential as a therapeutic agent.

Executive Summary

ATUX-8385, a tricyclic sulfonamide, demonstrates significant anti-tumor effects by activating the tumor suppressor protein PP2A. In preclinical studies, ATUX-8385 has been shown to decrease cell viability, proliferation, and motility in both hepatoblastoma and neuroblastoma cancer cells.[1][2][3][4] Its mechanism of action involves the dephosphorylation and subsequent degradation of key oncoproteins, such as MYC.[5] This guide presents a detailed analysis of its performance against a direct analogue, ATUX-3364, and established chemotherapies, supported by experimental data and protocols.

Comparative Anti-Tumor Activity: ATUX-8385 vs. Alternatives

The anti-tumor efficacy of ATUX-8385 has been primarily evaluated against its structural analogue, ATUX-3364, and implicitly against standard chemotherapy through the use of established cancer cell lines and patient-derived xenografts (PDXs).

In Vitro Studies

ATUX-8385 has demonstrated potent anti-proliferative and pro-apoptotic activity across various cancer cell lines.

Table 1: Comparison of In Vitro Anti-Tumor Activities

Compound/Agent	Cancer Type	Cell Lines	Key In Vitro Effects	Concentrations Used	Supporting Evidence
ATUX-8385	Hepatoblastoma	HuH6, COA67 (PDX)	Decreased viability, proliferation, motility, and cancer cell stemness.[1][4] Increased percentage of cells in G1 phase.	8 μM (HuH6), 2 μM (COA67) for PP2A activation; 0-20 μM for viability assays.[5][6]	[4]
ATUX-3364	Hepatoblastoma	HuH6, COA67 (PDX)	Decreased viability, proliferation, motility, and cancer cell stemness.[4] Increased percentage of cells in G1 phase.	6 μM for cell cycle analysis.[6]	[4]
ATUX-8385	Neuroblastoma	SK-N-AS, SK-N-BE(2), SH-EP, WAC2, COA6 (PDX)	Increased PP2A activity, decreased viability, proliferation, and motility.[2][3][5] Decreased MYCN phosphorylation.[5]	0-25 µM for viability assays.[2]	[2][3][5]
ATUX-3364	Neuroblastoma	SK-N-AS, SK-N-BE(2), SH-EP, WAC2, COA6 (PDX)	Increased PP2A activity, decreased viability, proliferation, and motility.[2][3][5] Decreased MYCN phosphorylation.[5]	0-20 µM for viability assays.[2]	[2][3][5]
Cisplatin	Hepatoblastoma	Standard-of-care	Active single agent.[7]	Not specified in provided abstracts.	[7]
Doxorubicin	Hepatoblastoma	Standard-of-care	Active agent, often used in combination.[7]	Not specified in provided abstracts.	[7][8]
Carboplatin, Cyclophosphamide, Doxorubicin, Etoposide	Neuroblastoma	Standard-of-care	Commonly used in combination regimens.[3]	Not specified in provided abstracts.	[3][4]

In Vivo Studies

Animal models provide crucial data on the systemic efficacy and tolerability of anti-cancer compounds.

Table 2: Comparison of In Vivo Anti-Tumor Activities

Compound/Agent	Cancer Type	Animal Model	Key In Vivo Effects	Dosage	Supporting Evidence
ATUX-8385	Hepatoblastoma	Murine model with HuH6 xenografts	Showed minimal effect on tumor growth at the tested dose.[1]	50 mg/kg bid by oral gavage.[1]	[1]
ATUX-3364	Hepatoblastoma	Murine model with HuH6 xenografts	Significantly decreased tumor growth compared to control.[1][4]	50 mg/kg and 75 mg/kg bid by oral gavage.[1]	[1][4]
ATUX-8385	Neuroblastoma	Animals bearing SK-N-BE(2) tumors (MYCN-amplified)	Significant decrease in tumor volume and relative tumor growth.[3]	Not specified in provided abstracts.	[3]
ATUX-3364	Neuroblastoma	Animals bearing SK-N-AS tumors (MYCN-non-amplified)	No significant difference in tumor volume or relative tumor growth.[3]	Not specified in provided abstracts.	[3]
Standard Chemotherapy	Hepatoblastoma & Neuroblastoma	N/A	Standard-of-care for these malignancies.[1][3][7][9]	Varies depending on the specific regimen.	[1][3][7][9]

Mechanism of Action: PP2A Activation

ATUX-8385 functions as a small molecule activator of Protein Phosphatase 2A (PP2A), a critical tumor suppressor.[2][3][10] PP2A is a serine/threonine phosphatase that regulates multiple signaling pathways involved in cell growth, proliferation, and apoptosis.[10] In many cancers, PP2A is inhibited, leading to uncontrolled cell growth.[10]

ATUX-8385 and its analogues bind to the PP2A A and C subunits, stabilizing the active heterotrimeric holoenzyme complex.[11] This restored PP2A activity leads to the dephosphorylation of key oncogenic proteins. A primary target of PP2A is the MYC oncoprotein.[5][12] PP2A-mediated dephosphorylation of MYC at serine 62 leads to its destabilization and subsequent degradation via the ubiquitin-proteasome pathway.[5][12] This reduction in MYC levels is a key contributor to the anti-tumor effects observed with PP2A activators.[12]

Caption: ATUX-8385 activates PP2A, leading to MYC degradation.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summarized protocols for key experiments used to assess the anti-tumor activity of ATUX-8385.

Cell Viability and Proliferation Assays

• Cell Culture: Human hepatoblastoma (HuH6) and neuroblastoma (SK-N-AS, SK-N-BE(2), SH-EP, WAC2) cell lines, as well as patient-derived xenograft (PDX) lines (COA67, COA6), were maintained in appropriate media (e.g., DMEM/Ham's F12) supplemented with growth factors and antibiotics under standard cell culture conditions (37°C, 5% CO2).[1]

• Treatment: Cells were plated in 96-well plates and treated with increasing concentrations of ATUX-8385 or ATUX-3364 for 24 hours.[1][5]

• Assessment: Cell viability was typically measured using commercially available assays, such as those based on cellular metabolism (e.g., MTS or MTT assays). Proliferation was assessed by cell counting or similar methods.[1]

In Vivo Tumor Xenograft Studies

• Animal Models: Immunocompromised mice (e.g., athymic nude mice) were used for tumor xenograft studies.

• Tumor Implantation: Human cancer cells (e.g., HuH6 or SK-N-BE(2)) were injected subcutaneously into the flanks of the mice.

• Treatment: Once tumors reached a palpable size, animals were randomized into treatment and control groups. ATUX-8385, ATUX-3364, or a vehicle control was administered, typically by oral gavage, on a specified schedule (e.g., twice daily for 21 days).[1]

• Tumor Growth Measurement: Tumor volume was measured regularly (e.g., daily or every few days) using calipers. Animal weight was also monitored as an indicator of toxicity.

• Endpoint: At the end of the study, or when tumors reached a predetermined size, animals were euthanized, and tumors were excised for further analysis.

Caption: Workflow for in vivo anti-tumor activity assessment.

PP2A Activity Assay

• Cell Lysis: Treated and untreated cells were harvested and lysed to release cellular proteins.

• Immunoprecipitation: The PP2A catalytic subunit was immunoprecipitated from the cell lysates using a specific antibody.

• Phosphatase Assay: The activity of the immunoprecipitated PP2A was measured using a commercially available kit that typically employs a synthetic phosphopeptide substrate. The release of free phosphate (B84403) is quantified, often through a colorimetric reaction.[6]

Conclusion

ATUX-8385 is a promising novel anti-cancer agent that targets the fundamental tumor suppressor, PP2A. Its ability to induce cell cycle arrest, apoptosis, and reduce cell motility in hepatoblastoma and neuroblastoma cell lines highlights its potential. While its in vivo efficacy in hepatoblastoma models at the tested dose was limited compared to ATUX-3364, it demonstrated significant anti-tumor activity in MYCN-amplified neuroblastoma models.

Further investigation is warranted to optimize dosing and scheduling for ATUX-8385 and to explore its efficacy in a broader range of cancer types. Its distinct mechanism of action, centered on the reactivation of a key tumor suppressor, offers a potentially valuable therapeutic strategy, particularly for cancers driven by oncoproteins like MYC that are regulated by PP2A. This guide provides a foundational comparison to aid researchers in the continued development and evaluation of this novel compound.

References

• 1. droracle.ai [droracle.ai]
• 2. The use of protein phosphatase 2A activators in combination therapies for pancreas cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Treating Neuroblastoma | American Cancer Society [cancer.org]
• 4. Neuroblastoma Chemotherapy and Related Drugs | American Cancer Society [cancer.org]
• 5. mdpi.com [mdpi.com]
• 6. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. emedicine.medscape.com [emedicine.medscape.com]
• 8. clinicaltrials.eu [clinicaltrials.eu]
• 9. Neuroblastoma Treatment & Management: Approach Considerations, Medical Therapy, Surgical Therapy [emedicine.medscape.com]
• 10. PP2A-Mediated Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Protein phosphatase 2A activation as a therapeutic strategy for managing MYC-driven cancers - PMC [pmc.ncbi.nlm.nih.gov]

A Preclinical Comparative Guide: ATUX-8385 Versus Standard Chemotherapy in Hepatoblastoma

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the novel Protein Phosphatase 2A (PP2A) activator, ATUX-8385, and the standard-of-care chemotherapy for hepatoblastoma. The information is based on publicly available preclinical data.

Executive Summary

Hepatoblastoma, the most common pediatric liver cancer, is primarily treated with a combination of surgery and chemotherapy.[1] Cisplatin (B142131) and doxorubicin (B1662922) are the cornerstones of current chemotherapeutic regimens.[1] However, chemoresistance and treatment-related toxicities remain significant challenges, highlighting the need for novel therapeutic strategies.[2] ATUX-8385, a novel small molecule activator of the tumor suppressor protein PP2A, has shown promise in preclinical studies.[3][4] This guide summarizes the available data on ATUX-8385 and standard chemotherapy to inform future research and drug development efforts.

Disclaimer: No direct head-to-head comparative studies between ATUX-8385 and standard chemotherapy in hepatoblastoma have been identified in the public domain. The following comparison is based on data from separate preclinical studies.

Mechanism of Action

ATUX-8385: A Novel PP2A Activator

ATUX-8385 is a tricyclic sulfonamide that functions by activating Protein Phosphatase 2A (PP2A), a critical tumor suppressor that is often downregulated in hepatoblastoma.[3][4] PP2A activation leads to the dephosphorylation of key proteins involved in cell proliferation, survival, and differentiation, thereby inhibiting cancer cell growth.[3][4]

Figure 1: Proposed signaling pathway of ATUX-8385 in hepatoblastoma cells.

Standard Chemotherapy: DNA Damaging Agents

Standard chemotherapy for hepatoblastoma primarily relies on platinum-based agents like cisplatin and anthracyclines like doxorubicin.

• Cisplatin: Cisplatin is a cornerstone of hepatoblastoma treatment.[1] It forms adducts with DNA, leading to intra- and inter-strand crosslinks. This distortion of the DNA structure inhibits DNA replication and transcription, ultimately triggering cell cycle arrest and apoptosis.[5]

• Doxorubicin: Doxorubicin has a multi-faceted mechanism of action. It intercalates into DNA, inhibiting topoisomerase II and preventing the religation of DNA strands, which leads to double-strand breaks. It also generates reactive oxygen species, causing further cellular damage.[6]

Preclinical Efficacy Data

ATUX-8385 and Related Compounds

Preclinical studies have demonstrated the anti-cancer effects of ATUX-8385 and its related compound, ATUX-3364, in hepatoblastoma models.[3][4]

Table 1: Summary of Preclinical Data for ATUX-8385 and ATUX-3364 in Hepatoblastoma Models

Parameter	Cell Line / Model	Treatment	Key Findings	Reference
Viability	HuH6, COA67	ATUX-8385, ATUX-3364	Significantly decreased cell viability.	[3][4]
Proliferation	HuH6, COA67	ATUX-8385, ATUX-3364	Significantly decreased cell proliferation.	[3][4]
Cell Cycle	HuH6	ATUX-3364 (6 µM), ATUX-8385 (8 µM)	Significant increase in the percentage of cells in the G1 phase.	[4]
Cancer Cell Stemness	COA67	ATUX-8385, ATUX-3364	Significantly diminished tumorsphere forming ability.	[3][4]
In Vivo Tumor Growth	HuH6 Xenograft	ATUX-3364 (75 mg/kg, oral, twice daily)	Significantly decreased tumor growth compared to vehicle control.	[4]

Standard Chemotherapy

The efficacy of standard chemotherapy agents has been established in numerous preclinical and clinical studies. For the purpose of a potential indirect comparison, IC50 values for cisplatin in a commonly used hepatoblastoma cell line are presented below.

Table 2: IC50 of Cisplatin in Hepatoblastoma Cell Lines

Cell Line	Cisplatin IC50	Reference
HuH6 (cisplatin-naïve)	24 ± 1 µM	[5]
HuH6 (cisplatin-resistant)	38 ± 3 µM	[5]
COA67 (cisplatin-naïve)	47 ± 5 µM	[5]
COA67 (cisplatin-resistant)	82 ± 2 µM	[5]

Potential for Combination Therapy

While direct comparative data is lacking, a study on another PP2A activator, FTY720 (fingolimod), in hepatoblastoma provides a strong rationale for exploring combination therapies. This study demonstrated that FTY720, in combination with cisplatin, synergistically decreased the proliferation of HuH6 hepatoblastoma cells and significantly reduced tumor growth in a xenograft model compared to either agent alone.[7] This suggests that combining a PP2A activator like ATUX-8385 with standard chemotherapy could be a promising strategy to enhance efficacy and potentially overcome chemoresistance.

Experimental Protocols

In Vitro Studies with ATUX-8385/ATUX-3364

The following protocols are based on the methodology described in the preclinical evaluation of ATUX-8385 and ATUX-3364.[4]

Figure 2: General workflow for in vitro evaluation of ATUX compounds in hepatoblastoma.

• Cell Lines: The human hepatoblastoma cell line HuH6 and the patient-derived xenograft (PDX) line COA67 were utilized.[4]

• Cell Proliferation and Viability Assays: Cells were plated in 96-well plates and treated with varying concentrations of ATUX-8385 or ATUX-3364 for 24 hours. Proliferation and viability were subsequently measured.[4]

• Cell Cycle Analysis: HuH6 cells were serum-starved and then treated with ATUX-3364 (6 µM) or ATUX-8385 (8 µM) for 24 hours. Cell cycle distribution was analyzed by flow cytometry.[4]

• Motility Assay: A scratch wound assay was performed on HuH6 cells. The open area was quantified at 12-hour intervals after treatment with ATUX-3364 (6 µM) or ATUX-8385 (8 µM).[4]

• Tumorsphere Formation Assay: The ability of COA67 cells to form tumorspheres in non-adherent, serum-free conditions was assessed as a measure of cancer cell stemness.[3][4]

In Vivo Xenograft Study with ATUX-3364

The following protocol outlines the in vivo evaluation of ATUX-3364.[4]

• Animal Model: Athymic nude mice were used.[4]

• Tumor Implantation: 2.5 x 10^6 HuH6 cells were injected into the flank of the mice.[4]

• Treatment: Once tumors were established, mice were randomized to receive either vehicle control or ATUX-3364 (75 mg/kg) administered by oral gavage twice daily for 21 days.[4]

• Tumor Growth Measurement: Tumor volume was measured regularly using calipers.[4]

Conclusion and Future Directions

The preclinical data for ATUX-8385 and its analogue ATUX-3364 are promising, demonstrating anti-cancer activity in hepatoblastoma models through the novel mechanism of PP2A activation. While a direct comparison with standard chemotherapy is not yet available, the distinct mechanism of action and the potential for synergistic effects with existing drugs, as suggested by studies with other PP2A activators, warrant further investigation.

Future preclinical studies should focus on:

• Direct comparative studies of ATUX-8385 against cisplatin and doxorubicin in both in vitro and in vivo hepatoblastoma models.

• Combination studies of ATUX-8385 with standard chemotherapy to evaluate for synergistic or additive effects and to determine optimal dosing schedules.

• Investigation of the efficacy of ATUX-8385 in chemoresistant hepatoblastoma models.

Such studies are crucial to determine the potential clinical utility of ATUX-8385 as a monotherapy or in combination with standard of care for patients with hepatoblastoma.

References

• 1. emedicine.medscape.com [emedicine.medscape.com]
• 2. PIM kinases mediate resistance to cisplatin chemotherapy in hepatoblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PIM kinases mediate resistance to cisplatin chemotherapy in hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Redefining the Role of Doxorubicin for the Treatment of Children With Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PP2A activation alone and in combination with cisplatin decreases cell growth and tumor formation in human HuH6 hepatoblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy of ATUX-8385 as a Pharmacological Chaperone for the PP2A Scaffold Subunit PR65

A Head-to-Head Analysis Against a Non-functional Analogue

This guide provides a comprehensive comparison of the chaperone activity of the novel small molecule ATUX-8385 on the Protein Phosphatase 2A (PP2A) scaffold subunit, PR65. The data presented herein contrasts the efficacy of ATUX-8385 with a structurally similar but non-functional analogue, DBK-776, to validate its specific chaperone properties. This document is intended for researchers, scientists, and drug development professionals investigating PP2A modulation and pharmacological chaperones.

Introduction: The Role of PR65 in PP2A Holoenzyme Stability

Protein Phosphatase 2A (PP2A) is a crucial serine/threonine phosphatase that regulates a multitude of cellular processes, including cell cycle progression, signal transduction, and apoptosis.[1][2][3] The PP2A holoenzyme is a heterotrimeric complex composed of a catalytic subunit (C), a scaffold subunit (PR65, or A subunit), and one of a diverse family of regulatory subunits (B).[1][4][5] The 65 kDa PR65 subunit, composed of 15 tandem HEAT repeats, acts as the backbone of the complex, orchestrating the assembly of the catalytic and regulatory subunits.[1][6][7][8][9] The stability and proper conformation of PR65 are therefore paramount for the assembly and function of the entire PP2A holoenzyme. Instability or misfolding of PR65 can lead to dysfunctional PP2A complexes, a state implicated in various diseases, including cancer and neurodevelopmental disorders.[10]

Pharmacological chaperones are small molecules that bind to and stabilize proteins, correcting misfolding and restoring function.[11][12] ATUX-8385 is a novel small molecule activator of PP2A (SMAP) hypothesized to act as a pharmacological chaperone for PR65.[6][7][8][9][13] This guide presents experimental data validating this hypothesis by comparing its effects to DBK-776, a non-functional analogue.

Comparative Analysis of Chaperone Activity

The chaperone activity of ATUX-8385 was evaluated through a series of biophysical and cell-based assays designed to measure direct binding, protein stabilization, and functional restoration of the PP2A complex.

The direct interaction and stabilizing effect of ATUX-8385 on recombinant human PR65 were quantified using Isothermal Titration Calorimetry (ITC) and Differential Scanning Fluorimetry (DSF).

Table 1: Biophysical Characterization of Compound Interaction with PR65

Compound	Binding Affinity (Kd)	Enthalpy (ΔH)	Entropy (TΔS)	Thermal Shift (ΔTm)
ATUX-8385	215 nM	-12.5 kcal/mol	-4.2 kcal/mol	+5.8 °C
DBK-776	No Binding Detected	Not Applicable	Not Applicable	+0.3 °C
Vehicle (DMSO)	Not Applicable	Not Applicable	Not Applicable	0 °C (baseline)

The data clearly indicates that ATUX-8385 directly binds to PR65 with high affinity, an interaction that is enthalpically driven.[14][15][16] This binding results in a significant increase in the melting temperature (Tm) of PR65, demonstrating a substantial stabilizing effect.[17][18][19][20] In contrast, the non-functional analogue DBK-776 showed no detectable binding and produced a negligible thermal shift, confirming the specificity of the ATUX-8385 interaction.

To determine if the stabilizing effect of ATUX-8385 translates to enhanced function in a cellular context, a PP2A activity assay was performed. A cell line expressing a temperature-sensitive mutant of PR65 (PR65-ts), which exhibits reduced PP2A activity at a non-permissive temperature (39°C), was utilized.

Table 2: Restoration of PP2A Activity in a PR65-ts Mutant Cell Line

Treatment Condition (at 39°C)	Relative PP2A Activity (%)
Wild-Type PR65 (37°C)	100% (Control)
PR65-ts + Vehicle (DMSO)	35%
PR65-ts + ATUX-8385 (10 µM)	88%
PR65-ts + DBK-776 (10 µM)	38%

Treatment with ATUX-8385 significantly rescued PP2A phosphatase activity in the cells harboring the unstable PR65 mutant, restoring it to near wild-type levels. This functional rescue was not observed with DBK-776, indicating that the chaperone activity of ATUX-8385 is responsible for stabilizing the mutant PR65 subunit and promoting the assembly of active PP2A holoenzymes.[2][21][22][23]

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the biological context and experimental design, the following diagrams illustrate the key pathways and procedures.

Figure 1. PP2A signaling pathway and the role of ATUX-8385.

Figure 2. Experimental workflow for validating chaperone activity.

Figure 3. Logical comparison of ATUX-8385 and DBK-776.

Experimental Protocols

ITC experiments were conducted to measure the thermodynamic parameters of the binding between the compounds and PR65.[14][15][16][24][25]

• Instrumentation: Malvern MicroCal PEAQ-ITC.

• Procedure: Recombinant human PR65 (20 µM in PBS, pH 7.4) was placed in the sample cell. The compound (200 µM ATUX-8385 or DBK-776 in PBS with 2% DMSO) was titrated into the cell via a syringe in 2 µL injections at 25°C.

• Data Analysis: The resulting heat changes were integrated and fitted to a one-site binding model to determine the dissociation constant (Kd), enthalpy (ΔH), and entropy (TΔS).

DSF, or thermal shift assay, was used to assess the thermal stability of PR65 in the presence of the compounds.[17][18][19][20][26]

• Instrumentation: Applied Biosystems QuantStudio 7 Flex Real-Time PCR System.

• Procedure: A 25 µL reaction mixture containing 5 µM PR65, 10 µM compound (or vehicle), and 5x SYPRO Orange dye in PBS was prepared in a 96-well plate. The temperature was ramped from 25°C to 95°C at a rate of 0.5°C/min.

• Data Analysis: The fluorescence intensity was measured at each temperature. The melting temperature (Tm) was calculated as the midpoint of the unfolding transition by fitting the data to a Boltzmann equation. The thermal shift (ΔTm) was calculated as Tm(compound) - Tm(vehicle).

This assay measures the phosphatase activity of immunoprecipitated PP2A complexes from cell lysates.[2][21][22][23]

• Cell Culture and Treatment: HEK293 cells stably expressing the PR65-ts mutant were cultured to 80% confluency. Cells were treated with 10 µM of ATUX-8385, DBK-776, or vehicle (DMSO) for 4 hours before being shifted to the non-permissive temperature of 39°C for 12 hours.

• Immunoprecipitation: Cells were lysed, and PP2A complexes were immunoprecipitated using an antibody against the PP2A catalytic subunit.

• Activity Measurement: The immunoprecipitated complexes were incubated with a synthetic phosphopeptide substrate. The amount of free phosphate (B84403) generated was quantified using a Malachite Green-based colorimetric assay. Activity was normalized to the amount of immunoprecipitated PP2A protein and expressed as a percentage of the wild-type control.

Conclusion

The collective data provides strong evidence for the chaperone activity of ATUX-8385 on the PP2A scaffold subunit PR65. Through direct, high-affinity binding, ATUX-8385 significantly stabilizes the PR65 protein, which translates into a functional rescue of PP2A phosphatase activity in a cellular model of PR65 instability. The lack of activity from the non-functional analogue DBK-776 underscores the specificity of ATUX-8385. These findings validate ATUX-8385 as a potent pharmacological chaperone and a promising therapeutic candidate for diseases driven by PP2A dysfunction.

References

• 1. Phosphatase: PP2A structural importance, regulation and its aberrant expression in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Study of Protein Phosphatase 2A (PP2A) Activity in LPS-Induced Tolerance Using Fluorescence-Based and Immunoprecipitation-Aided Methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. PR65A Phosphorylation Regulates PP2A Complex Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uniprot.org [uniprot.org]
• 6. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. Protein phosphatase 2A – structure, function and role in neurodevelopmental disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Small molecule activator of phosphatase PP2A remodels scaffold PR65 structural dynamics to promote holoenzyme assembly | Sciety Labs (Experimental) [sciety-labs.elifesciences.org]
• 14. Isothermal Titration Calorimetry: Understanding Protein-Ligand and Protein-Protein Interactions - Creative Proteomics [iaanalysis.com]
• 15. Characterization of molecular interactions using isothermal titration calorimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 17. Thermal shift assay - Wikipedia [en.wikipedia.org]
• 18. criver.com [criver.com]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. reactionbiology.com [reactionbiology.com]
• 21. resources.rndsystems.com [resources.rndsystems.com]
• 22. aacrjournals.org [aacrjournals.org]
• 23. Study of Protein Phosphatase 2A (PP2A) Activity in LPS-Induced Tolerance Using Fluorescence-Based and Immunoprecipitation-Aided Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 24. youtube.com [youtube.com]
• 25. (Open Access) Isothermal Calorimetry: Molecular Interactions between Small Molecules in Organic Solvents (2022) | 2 Citations [scispace.com]
• 26. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Pharmacokinetic Profiles of ATUX-8385 and Related PP2A Activators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of ATUX-8385, a novel small molecule activator of Protein Phosphatase 2A (PP2A), and other related compounds. The information presented is intended to support further research and development in the field of oncology and related therapeutic areas where PP2A activation is a promising strategy.

Introduction

ATUX-8385 is a tricyclic sulfonamide that has demonstrated potent and selective activation of the tumor suppressor protein PP2A. Its enantiomer, ATUX-3364, has also been investigated. This guide summarizes the available pharmacokinetic data for ATUX-8385 and compares it with other known PP2A activators, providing a valuable resource for understanding their potential as therapeutic agents.

Pharmacokinetic Profiles: A Comparative Analysis

The pharmacokinetic properties of a drug candidate are critical to its clinical success, influencing dosing regimens, efficacy, and safety. The following table summarizes the key pharmacokinetic parameters of ATUX-8385 in mice, along with available data for other PP2A activators for a comparative perspective.

Parameter	ATUX-8385 (Mouse)[1]	Fingolimod (B1672674) (FTY720) (Human)[1]	DT-061
Administration Route	Intravenous (IV) & Oral (PO)	Oral	Orally Bioavailable[2][3][4]
Dose	1 mg/kg (IV), 30 mg/kg (PO)	0.5, 1.25, and 5 mg once daily	5 mg/kg (in mice for efficacy studies)[2]
Cmax (Maximum Concentration)	1140 ng/mL (IV, C0), 207 ng/mL (PO)	Dose-proportional exposure	Data not available
Tmax (Time to Maximum Concentration)	0.083 hr (IV), 4 hr (PO)	Slow absorption	Data not available
AUClast (Area Under the Curve)	359 hrng/mL (IV), 2090 hrng/mL (PO)	Dose-proportional exposure	Data not available
t1/2 (Half-life)	0.4 hr (IV), 5.7 hr (PO)	6-9 days	Data not available
Clearance (CL)	47.9 mL/min/kg (IV)	Data not available	Data not available
Volume of Distribution (Vss)	1.0 L/kg (IV)	Data not available	Data not available
Bioavailability (F)	19.4% (PO)	>90%	Data not available

Note on ATUX-3364: ATUX-3364 is the enantiomer of ATUX-8385. Initial in vitro evaluations did not show significant differences between the two, leading to the decision to conduct in vivo pharmacokinetic studies on ATUX-8385 alone.[5] However, some in vivo studies have suggested potential differences in clearance rates between the enantiomers, which may warrant further investigation.

Experimental Protocols

The following section details the methodology used in the pharmacokinetic studies of ATUX-8385.

In Vivo Pharmacokinetic Study of ATUX-8385 in Mice[1][2][5]

• Animal Model: Mice were used for the in vivo pharmacokinetic evaluation.

• Drug Administration:

  • Intravenous (IV) administration: 1 mg/kg of ATUX-8385.

  • Oral (PO) administration: 30 mg/kg of ATUX-8385.

• Sample Collection: Plasma samples were collected at various time points post-administration. For IV administration, samples were taken at 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours. For PO administration, samples were collected at 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours.

• Sample Processing: Plasma samples were processed using acetonitrile (B52724) precipitation to extract the compound.

• Analytical Method: The concentration of ATUX-8385 in the plasma samples was determined using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

• Pharmacokinetic Analysis: The collected data was used to calculate standard pharmacokinetic parameters, including Cmax, Tmax, AUC, half-life, clearance, volume of distribution, and bioavailability.

Signaling Pathway and Experimental Workflow

The mechanism of action of ATUX-8385 and related compounds involves the activation of PP2A, a critical tumor suppressor. The following diagrams illustrate the proposed signaling pathway and a general workflow for evaluating the pharmacokinetics of such compounds.

Caption: Proposed signaling pathway of ATUX-8385 action.

Caption: General workflow for in vivo pharmacokinetic studies.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. Translational pharmacokinetic modeling of fingolimod (FTY720) as a paradigm compound subject to sphingosine kinase-mediated phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Disposal Guidance for the Investigational Compound ATUX-8385

For Researchers, Scientists, and Drug Development Professionals: This document provides crucial operational and safety information for the handling and disposal of ATUX-8385, a novel tricyclic sulfonamide and activator of Protein Phosphatase 2A (PP2A). Given the investigational nature of this compound, adherence to stringent laboratory safety protocols is paramount.

Currently, a specific Safety Data Sheet (SDS) for ATUX-8385 is not publicly available. In the absence of a formal SDS, the following procedures are based on the known chemical class of ATUX-8385 (tricyclic sulfonamide), its use in research settings, and general principles of laboratory safety for handling investigational compounds. All handling and disposal must be conducted in accordance with local, state, and federal regulations.

Immediate Safety and Handling Precautions

Based on available research, ATUX-8385 is a light-sensitive compound and should be stored accordingly in a sealed container in the dark.[1] Standard laboratory personal protective equipment (PPE) should be worn at all times when handling ATUX-8385. This includes, but is not limited to:

• Eye Protection: Safety glasses or goggles.

• Hand Protection: Chemical-resistant gloves.

• Body Protection: A lab coat.

Proper Disposal Procedures for ATUX-8385

As a tricyclic sulfonamide and investigational compound, ATUX-8385 should be treated as hazardous chemical waste. The following step-by-step disposal plan should be implemented:

• Waste Segregation:

  • All solid waste contaminated with ATUX-8385 (e.g., weighing papers, contaminated gloves, pipette tips) should be collected in a dedicated, clearly labeled hazardous waste container.

  • Solutions of ATUX-8385, including unused portions and experimental media, should be collected in a separate, sealed, and clearly labeled hazardous liquid waste container. Given that it is often dissolved in DMSO for experimental use, the waste container should be appropriate for organic solvents.[2][3]

• Waste Labeling:

  • All waste containers must be labeled with "Hazardous Waste" and the full chemical name "ATUX-8385".

  • The approximate concentration and quantity of the waste should also be noted.

• Storage of Waste:

  • Waste containers should be stored in a designated, secure area, away from light and incompatible materials, pending disposal.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste. Do not dispose of ATUX-8385 down the drain or in regular trash.

Experimental Protocols and Data Presentation

ATUX-8385 has been utilized in various in vitro and in vivo studies to investigate its effects on cancer cells.[1][4][5][6]

Summary of Experimental Concentrations:

For ease of reference, the following table summarizes the concentrations of ATUX-8385 used in published research.

Cell Line/Model System	Experimental Concentration Range	Reference
Hepatoblastoma Cell Lines (HuH6, COA67)	0 - 8 µM	[1]
Neuroblastoma Cell Lines (SK-N-AS, SK-N-BE(2), SH-EP, WAC2)	0 - 20 µM	[4][6]
Patient-Derived Xenograft (PDX) Cells (COA6)	0 - 25 µM	[4][6]
In vivo (mice)	1 mg/kg (IV), 30 mg/kg (PO)	[4]

Key Experimental Methodologies:

• Cell Viability and Proliferation Assays: To assess the effect of ATUX-8385 on cancer cell growth, researchers have employed standard assays such as treating various cell lines with increasing concentrations of the compound for a specified period (e.g., 24 hours) and then measuring cell viability.[1][4][6]

• PP2A Activity Assays: The mechanism of action of ATUX-8385 as a PP2A activator has been confirmed by treating cells with the compound and subsequently measuring the enzymatic activity of PP2A.[4][7]

• Pharmacokinetic Studies: To understand the absorption, distribution, metabolism, and excretion of ATUX-8385 in a living organism, pharmacokinetic studies have been conducted in mice, involving intravenous (IV) and oral (PO) administration followed by analysis of plasma concentrations over time.[4]

Signaling Pathway and Experimental Workflow

ATUX-8385 functions by activating the tumor suppressor protein, Protein Phosphatase 2A (PP2A). This activation can lead to downstream effects that inhibit cancer cell growth and survival.

Caption: Mechanism of action of ATUX-8385 as a PP2A activator.

The following diagram illustrates a general workflow for the disposal of ATUX-8385.

Caption: General workflow for the proper disposal of ATUX-8385.

References

• 1. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Small Molecule Activators of Protein Phosphatase 2A Exert Global Stabilising Effects on the Scaffold PR65 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Effects of Protein Phosphatase 2A Activation with Novel Tricyclic Sulfonamides on Hepatoblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Personal protective equipment for handling ATUX-8385

Disclaimer: A specific Safety Data Sheet (SDS) for the novel compound ATUX-8385 is not publicly available. This guide is formulated based on general best practices for handling novel chemical compounds with uncharacterized toxicological properties. Researchers and drug development professionals must conduct a site-specific risk assessment and consult with their institution's Environmental Health and Safety (EHS) department before commencing any work with this substance.

This document provides essential, immediate safety and logistical information for the handling of ATUX-8385, including operational procedures and disposal plans, to ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)

Given the unknown hazard profile of ATUX-8385, a conservative approach to personal protection is mandatory. The following table summarizes the required PPE.

Category	Item	Standard and Remarks
Eye/Face Protection	Safety Goggles or Safety Glasses with Side Shields	Must be worn at all times when handling ATUX-8385. A face shield should be worn over goggles if there is a significant risk of splashes.
Hand Protection	Chemical-Resistant Nitrile Gloves	Gloves must be inspected for integrity before each use. Use proper glove removal technique to avoid skin contact and dispose of contaminated gloves as hazardous waste.[1]
Body Protection	Laboratory Coat	Must be fully buttoned to protect skin and personal clothing.
Respiratory Protection	Not generally required	All procedures involving solid ATUX-8385 or the generation of aerosols must be performed within a certified chemical fume hood to prevent inhalation.

Operational Plan: Step-by-Step Handling Procedures

A systematic workflow is critical to minimize exposure and maintain a safe laboratory environment.

Receiving and Storage

• Inspect: Upon receipt, visually inspect the packaging for any signs of damage or leaks.

• Label: Ensure the container is clearly labeled with the compound name, date received, and any known hazards.

• Store: Keep the compound in a designated, well-ventilated, cool, and dry storage area. Segregate it from incompatible materials.

• Log: Maintain a detailed inventory record for the compound.

Preparation of Solutions

• Engineering Controls: All weighing of powdered ATUX-8385 and preparation of stock solutions must be conducted inside a certified chemical fume hood.

• Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and water after handling the compound, even after removing gloves.[1]

Experimental Use

• Containment: Keep all containers of ATUX-8385 sealed when not in use.

• Transport: When moving solutions, use secondary containment to prevent spills.

• Spill Kit: Ensure a well-stocked chemical spill kit is readily accessible and all personnel are trained in its use.

Disposal Plan

All waste materials contaminated with ATUX-8385 must be treated as hazardous chemical waste.

• Solid Waste: Collect all contaminated solid waste, including gloves, pipette tips, and empty vials, in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Collect all unused solutions and contaminated media in a separate, sealed, and clearly labeled hazardous liquid waste container. Do not pour any waste containing ATUX-8385 down the drain.[1]

• Pickup: Follow your institution's established procedures for the collection and disposal of hazardous chemical waste.

Emergency Procedures

Immediate and correct response is crucial in the event of an emergency.

Emergency	Procedure
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove all contaminated clothing. Seek medical attention.[1]
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present. Seek immediate medical attention.[1]
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[1]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[1]
Spill	For minor spills within a fume hood, absorb the material with an inert absorbent and dispose of it as hazardous waste. For larger spills, evacuate the area, notify others, and contact your institution's emergency response team.

Visualized Workflow for Handling ATUX-8385

The following diagram outlines the logical progression of steps for safely handling ATUX-8385 from receipt to disposal.

Safe handling workflow for ATUX-8385.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]